1-(Benzenesulfonyl)cyclopropane-1-carbonitrile

• CAS: 36674-50-7

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile (CAS 36674-50-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Benzenesulfonyl)cyclopropane-1-carbonitrile is a highly activated cyclopropane derivative of significant interest in synthetic and medicinal chemistry. The presence of two potent electron-withdrawing groups, the benzenesulfonyl and nitrile moieties, on the same carbon atom of the cyclopropane ring imparts unique electronic properties and a high degree of reactivity. This guide provides a comprehensive overview of this compound, including its synthesis, physicochemical properties, predicted spectral data, and characteristic reactivity. Particular emphasis is placed on its potential as a versatile building block in the construction of complex molecular architectures, driven by its susceptibility to nucleophilic ring-opening reactions. Safety considerations for handling this reactive intermediate are also discussed.

Introduction: The Strategic Value of Activated Cyclopropanes in Modern Chemistry

The cyclopropyl motif is a "privileged scaffold" in medicinal chemistry, appearing in a growing number of FDA-approved drugs for conditions ranging from viral infections to cancer.[1][2][3] Its rigid, three-dimensional structure can enforce a bioactive conformation, enhance metabolic stability, and improve a drug candidate's overall pharmacological profile.[4] When substituted with electron-withdrawing groups, the inherent ring strain of the cyclopropane (approximately 27.5 kcal/mol) is strategically harnessed to create highly reactive and synthetically versatile intermediates.[5]

1-(Benzenesulfonyl)cyclopropane-1-carbonitrile exemplifies this principle. It is an "acceptor-acceptor" substituted cyclopropane, where both the benzenesulfonyl and nitrile groups powerfully withdraw electron density from the three-membered ring. This polarization of the C-C bonds renders the molecule an excellent electrophile, primed for a variety of chemical transformations.[5][6] This guide will delve into the technical details of this compound, providing insights for its application in research and development.

Physicochemical Properties and Structural Features

While specific experimental data for 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile is not widely published, its properties can be reliably predicted based on its constituent parts and related known compounds.

Property	Predicted Value / Characteristic
Molecular Formula	C₁₀H₉NO₂S
Molecular Weight	207.25 g/mol
Appearance	Likely a white to off-white crystalline solid
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, ethyl acetate, and acetone. Poorly soluble in water.
Key Structural Features	A cyclopropane ring geminally substituted with a benzenesulfonyl group and a nitrile group.

The key to its reactivity lies in the electronic nature of the substituents. The sulfonyl group (SO₂) and the nitrile group (C≡N) are both strongly electron-withdrawing through inductive and resonance effects. This creates a significant partial positive charge on the substituted carbon of the cyclopropane ring, making it highly susceptible to nucleophilic attack.

Proposed Synthesis

A plausible and efficient synthesis of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile can be adapted from established methods for the synthesis of substituted cyclopropanes.[7] A likely route involves the alkylation of benzenesulfonyl acetonitrile with 1,2-dibromoethane in the presence of a base.

Reaction Scheme:

Figure 1: Proposed synthesis of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile.

Step-by-Step Experimental Protocol:

• Preparation: To a solution of benzenesulfonyl acetonitrile (1.0 eq) in a suitable solvent such as dimethyl sulfoxide (DMSO) or acetonitrile, add a powdered base like sodium hydroxide or potassium carbonate (2.2 eq).

• Reaction: To the stirred mixture, add 1,2-dibromoethane (1.1 eq) dropwise at room temperature.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically heated to 50-60°C to ensure completion.[7]

• Work-up: After the reaction is complete, the mixture is cooled to room temperature and quenched with water. The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Base: A strong base is required to deprotonate the acidic α-carbon of benzenesulfonyl acetonitrile, forming a nucleophilic carbanion.

• 1,2-Dibromoethane: This reagent serves as a two-carbon electrophile. The initial nucleophilic attack displaces one bromide, and a subsequent intramolecular cyclization displaces the second bromide to form the cyclopropane ring.

• Solvent: A polar aprotic solvent like DMSO or acetonitrile is chosen to dissolve the reactants and facilitate the nucleophilic substitution reactions.

Predicted Spectroscopic Data for Characterization

Authenticating the structure of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile would rely on standard spectroscopic techniques. The following are predicted data based on analogous structures.

Spectroscopic Method	Predicted Data
¹H NMR	Aromatic protons (phenyl group): δ 7.5-8.0 ppm (multiplet, 5H). Cyclopropyl protons: δ 1.5-2.0 ppm (multiplet, 4H). The exact chemical shifts of the cyclopropyl protons are difficult to predict precisely but will be in the upfield region characteristic of cyclopropanes.[8]
¹³C NMR	Aromatic carbons: δ 125-140 ppm. Nitrile carbon (C≡N): δ ~115-120 ppm. Quaternary cyclopropyl carbon: Chemical shift will be influenced by both substituents. Other cyclopropyl carbons: δ ~20-30 ppm.
IR Spectroscopy	Nitrile (C≡N) stretch: A sharp, medium-intensity band around 2240-2250 cm⁻¹.[9] Sulfonyl (S=O) stretches: Two strong bands around 1320-1340 cm⁻¹ (asymmetric) and 1140-1160 cm⁻¹ (symmetric).
Mass Spectrometry	Expected molecular ion peak (M⁺) at m/z = 207.0354 (for C₁₀H₉NO₂S).

Reactivity and Synthetic Utility: The Ring-Opening Paradigm

The high degree of activation by the two electron-withdrawing groups makes 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile an excellent substrate for nucleophilic ring-opening reactions. This reactivity is the cornerstone of its synthetic utility, providing access to a wide range of 1,3-disubstituted propane derivatives.

General Reaction Mechanism:

The reaction typically proceeds via an Sₙ2-type attack of a nucleophile on one of the methylene carbons of the cyclopropane ring, leading to the cleavage of the adjacent C-C bond. The resulting carbanion is stabilized by the benzenesulfonyl and nitrile groups.

Figure 2: General mechanism of nucleophilic ring-opening.

Potential Transformations:

• With Thiolates: Reaction with thiols in the presence of a base would yield γ-thio substituted sulfonylnitriles.[5]

• With Amines: Amines can act as nucleophiles to open the ring, leading to the formation of γ-amino derivatives.

• With Alcohols/Alkoxides: In the presence of a Lewis or Brønsted acid catalyst, alcohols can open the cyclopropane ring to give γ-alkoxy compounds.[5]

• With Enolates and other Carbon Nucleophiles: Stabilized carbanions, such as those derived from malonates or β-ketoesters, can be used to form new carbon-carbon bonds, leading to highly functionalized products.[10]

• Friedel-Crafts Type Reactions: Electron-rich aromatic and heteroaromatic compounds (e.g., indoles, pyrroles) can act as nucleophiles, resulting in 1,3-difunctionalized products.[10]

These transformations highlight the potential of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile as a versatile intermediate for accessing linear molecules with precise functional group placement at the 1 and 3 positions.

Applications in Drug Discovery and Development

While specific applications of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile are not yet widely documented, its potential is significant based on its structural features and reactivity.

• Scaffold for Novel Pharmacophores: The ring-opening reactions provide a direct route to 1,3-disubstituted scaffolds, which are common motifs in many biologically active molecules. By varying the nucleophile, a diverse library of compounds can be generated for high-throughput screening.

• Bioisosteric Replacement: The cyclopropylnitrile moiety itself can be a valuable component of a larger molecule, acting as a rigid and metabolically stable bioisostere for other functional groups.[4]

• Intermediate for Complex Target Synthesis: The ability to introduce two distinct functionalities in a stereocontrolled manner (if chiral catalysts are employed in the ring-opening) makes this compound a valuable precursor for the synthesis of complex natural products and pharmaceuticals.

Safety and Handling

No specific safety data sheet is available for 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile. Therefore, a cautious approach based on the properties of related compounds is essential.

• Potential Hazards:

  • Toxicity: Nitrile-containing compounds can be toxic if ingested, inhaled, or absorbed through the skin.[11]

  • Corrosivity/Irritation: Based on precursors like benzenesulfonyl chloride, the compound may be corrosive or irritating to the skin, eyes, and respiratory tract.[6][12]

  • Reactivity: As a highly activated electrophile, it may react vigorously with strong nucleophiles and bases.

• Recommended Handling Procedures:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of dust or vapors.

  • Avoid contact with skin and eyes.

  • Store in a cool, dry place away from incompatible materials such as strong bases and oxidizing agents.

Conclusion

1-(Benzenesulfonyl)cyclopropane-1-carbonitrile represents a synthetically valuable, albeit under-explored, chemical entity. Its highly activated nature, a direct consequence of the geminal sulfonyl and nitrile substituents, makes it a potent electrophile for a range of nucleophilic ring-opening reactions. This predictable reactivity allows for the strategic construction of 1,3-difunctionalized acyclic systems, which are important substructures in many areas of chemical research, particularly in drug discovery. While further experimental validation of its properties and reactivity is needed, the principles outlined in this guide provide a solid foundation for researchers and scientists to harness the potential of this versatile building block.

References

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• Reddy, R. P., & Kumar, M. P. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 15, 249–266.
• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756.

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An In-Depth Technical Guide to 1-(Phenylsulfonyl)cyclopropanecarbonitrile: A Versatile Building Block in Modern Medicinal Chemistry

Abstract

This technical guide provides a comprehensive overview of 1-(phenylsulfonyl)cyclopropanecarbonitrile, a synthetically valuable yet under-documented building block at the intersection of strained-ring chemistry and sulfone-activated intermediates. While not widely commercially available, its constituent moieties—the cyclopropyl ring, the activating sulfonyl group, and the versatile nitrile—position it as a molecule of significant interest for researchers, scientists, and drug development professionals. This document will delve into the nuanced structural and electronic properties of 1-(phenylsulfonyl)cyclopropanecarbonitrile, propose a robust synthetic strategy based on established chemical principles, and explore its potential as a key intermediate in the synthesis of complex, biologically active molecules. By synthesizing data from analogous structures and foundational organic chemistry concepts, this guide aims to equip the scientific community with the knowledge to harness the synthetic potential of this intriguing molecule.

Introduction: The Strategic Value of Strained Rings and Activating Groups

The pursuit of novel chemical matter in drug discovery is a perpetual challenge, demanding the creative assembly of molecular scaffolds that confer both potent biological activity and favorable pharmacokinetic profiles. In this context, the cyclopropane ring has emerged as a "privileged" motif, transcending its former status as a mere curiosity of strained-ring systems.[1][2][3] Its rigid, three-dimensional structure can enforce bioactive conformations, leading to enhanced binding affinity for biological targets.[1] Furthermore, the unique electronic nature of its C-H bonds contributes to increased metabolic stability, a critical parameter in the development of viable drug candidates.[1]

When coupled with the potent electron-withdrawing and activating properties of a phenylsulfonyl group, the synthetic utility of the cyclopropane scaffold is significantly amplified. The phenylsulfonyl moiety is well-documented for its ability to stabilize adjacent carbanions, facilitating a range of carbon-carbon bond-forming reactions.[4] The addition of a nitrile group, a versatile functional handle that can be readily transformed into amines, carboxylic acids, or amides, completes a trifecta of functionalities that render 1-(phenylsulfonyl)cyclopropanecarbonitrile a highly attractive, albeit specialized, building block for complex molecule synthesis.

This guide will provide a detailed exploration of 1-(phenylsulfonyl)cyclopropanecarbonitrile, from its fundamental chemical structure to its potential applications in the synthesis of next-generation therapeutics.

Chemical Structure and Physicochemical Properties

The chemical structure of 1-(phenylsulfonyl)cyclopropanecarbonitrile consists of a central cyclopropane ring substituted on a single carbon atom with both a phenylsulfonyl group and a nitrile group.

Molecular Formula: C₁₀H₉NO₂S

Molecular Weight: 207.25 g/mol

While a specific CAS number for 1-(phenylsulfonyl)cyclopropanecarbonitrile is not readily found in major chemical databases, the closely related analog, 1-(4-(methylsulfonyl)phenyl)cyclopropane-1-carbonitrile , is registered under CAS Number 1314643-50-9 .[5] This confirms the stability and existence of the core structural motif.

Structural and Electronic Features

The key to understanding the reactivity of 1-(phenylsulfonyl)cyclopropanecarbonitrile lies in the interplay of its three core components:

• The Cyclopropane Ring: The inherent ring strain of the cyclopropane moiety (approximately 27.5 kcal/mol) results in C-C bonds with significant p-character. This "pseudo-double bond" character influences the ring's electronic properties and its susceptibility to ring-opening reactions under certain conditions.

• The Phenylsulfonyl Group: As a strong electron-withdrawing group, the phenylsulfonyl moiety significantly acidifies the α-proton (the hydrogen on the carbon bearing the sulfonyl and nitrile groups). This makes deprotonation to form a stabilized carbanion a facile process, which is central to its utility in C-C bond formation.

• The Nitrile Group: The cyano group also contributes to the electron-deficient nature of the substituted carbon and serves as a versatile synthetic handle for further molecular elaboration.

The confluence of these features makes the carbon atom bearing both the phenylsulfonyl and nitrile groups highly electrophilic and the corresponding α-proton highly acidic.

Proposed Synthesis of 1-(Phenylsulfonyl)cyclopropanecarbonitrile

Proposed Synthetic Protocol: Alkylation of (Phenylsulfonyl)acetonitrile

This proposed synthesis leverages the acidity of the methylene protons in (phenylsulfonyl)acetonitrile, a commercially available starting material.

Reaction Scheme:

A proposed synthetic route to 1-(Phenylsulfonyl)cyclopropanecarbonitrile.

Step-by-Step Methodology:

• Deprotonation: To a solution of (phenylsulfonyl)acetonitrile (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), sodium hydride (NaH, 1.1 eq) is added portion-wise. The reaction mixture is allowed to warm to room temperature and stirred for 30 minutes to ensure complete formation of the stabilized carbanion.

• Cyclization: 1,2-Dibromoethane (1.2 eq) is then added to the reaction mixture. The solution is heated to reflux and maintained at this temperature for 12-24 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up and Purification: Upon completion, the reaction is cooled to room temperature and carefully quenched with a saturated aqueous solution of ammonium chloride (NH₄Cl). The aqueous layer is extracted with ethyl acetate (3 x). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the desired 1-(phenylsulfonyl)cyclopropanecarbonitrile.

Mechanistic Rationale

The synthesis proceeds via a tandem nucleophilic substitution mechanism. The highly stabilized carbanion generated from the deprotonation of (phenylsulfonyl)acetonitrile acts as the nucleophile. The first step is an Sₙ2 attack on one of the electrophilic carbons of 1,2-dibromoethane, displacing a bromide ion. This is followed by an intramolecular Sₙ2 reaction, where the newly formed carbanion attacks the remaining carbon bearing a bromine atom, leading to the formation of the cyclopropane ring and the expulsion of the second bromide ion.

Mechanistic workflow for the synthesis of 1-(Phenylsulfonyl)cyclopropanecarbonitrile.

Spectroscopic Characterization (Predicted)

Spectroscopic Technique	Expected Features
¹H NMR	- Multiplets in the aromatic region (δ 7.5-8.0 ppm) corresponding to the protons of the phenylsulfonyl group. - Two diastereotopic multiplets in the upfield region (δ 1.5-2.0 ppm) corresponding to the four protons of the cyclopropane ring.
¹³C NMR	- Resonances in the aromatic region (δ 125-140 ppm) for the phenyl group. - A quaternary carbon resonance for the carbon bearing the sulfonyl and nitrile groups. - A resonance for the nitrile carbon (δ ~120 ppm). - Upfield resonances for the two CH₂ groups of the cyclopropane ring.
IR Spectroscopy	- A sharp, medium intensity absorption band around 2240 cm⁻¹ characteristic of the C≡N stretch of the nitrile group. - Strong absorption bands at approximately 1300-1350 cm⁻¹ and 1120-1160 cm⁻¹ corresponding to the asymmetric and symmetric SO₂ stretching vibrations of the sulfone, respectively. - C-H stretching vibrations of the aromatic ring just above 3000 cm⁻¹ and of the cyclopropane ring just below 3000 cm⁻¹.
Mass Spectrometry (MS)	- A molecular ion peak (M⁺) corresponding to the molecular weight of the compound. - Characteristic fragmentation patterns including the loss of SO₂ (64 Da) and the phenyl group (77 Da).

Reactivity and Synthetic Applications

The synthetic utility of 1-(phenylsulfonyl)cyclopropanecarbonitrile stems from its unique combination of a strained ring and activating groups. Its reactivity can be broadly categorized into two main areas: reactions involving the activated cyclopropane ring and transformations of the nitrile functionality.

Ring-Opening Reactions

The presence of two electron-withdrawing groups makes the cyclopropane ring susceptible to nucleophilic attack, leading to ring-opening reactions. This provides a pathway to functionalized propane derivatives that would be difficult to access through other means.

General scheme for nucleophilic ring-opening.

As a Precursor to Substituted Cyclopropanes

The phenylsulfonyl group can be reductively removed, providing access to 1-substituted cyclopropanecarbonitriles. This two-step process of cyclopropanation followed by desulfonylation allows for the synthesis of cyclopropanes that may not be directly accessible.

Elaboration of the Nitrile Group

The nitrile functionality is a versatile precursor to other important functional groups in drug molecules:

• Reduction to Amines: The nitrile can be reduced to a primary amine using reagents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation. The resulting aminomethylcyclopropane is a valuable scaffold in medicinal chemistry.

• Hydrolysis to Carboxylic Acids: Acidic or basic hydrolysis of the nitrile yields a cyclopropanecarboxylic acid, another important pharmacophore.

• Conversion to Amides: Partial hydrolysis or other synthetic methods can convert the nitrile to a primary amide, a common functional group in drug molecules.

Applications in Drug Discovery and Development

The structural motifs present in 1-(phenylsulfonyl)cyclopropanecarbonitrile are highly relevant to modern drug discovery.

• Scaffold for Bioactive Molecules: The rigid cyclopropane core serves as a non-classical bioisostere for other groups, such as gem-dimethyl or vinyl moieties, and can improve metabolic stability and binding affinity.[1]

• Access to Novel Chemical Space: The unique reactivity of this building block allows for the exploration of novel chemical space, leading to the discovery of compounds with new biological activities.

• Intermediate in Target-Oriented Synthesis: Its trifunctional nature makes it an ideal intermediate for the synthesis of complex target molecules, including natural products and their analogs. For instance, various cyclopropane-containing pharmaceuticals have shown significant therapeutic effects, including anticoagulant, kinase inhibitory, and cytotoxic activities.[2]

Conclusion

1-(Phenylsulfonyl)cyclopropanecarbonitrile represents a confluence of desirable structural and functional features for the modern medicinal chemist. While its direct synthesis and characterization are not yet extensively documented in the peer-reviewed literature, its constituent parts and the reactivity of analogous compounds provide a clear roadmap for its preparation and utilization. The strategic combination of a strained cyclopropane ring, an activating phenylsulfonyl group, and a versatile nitrile functionality makes it a powerful and promising building block for the synthesis of complex, biologically active molecules. This guide provides a foundational understanding and a proposed practical approach to encourage further investigation and application of this high-potential chemical entity in the advancement of pharmaceutical research.

References

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Donor-acceptor cyclopropane 1-sulfonyl-1-nitrile derivatives

An In-Depth Technical Guide to Donor-Acceptor Cyclopropanes: The 1-Sulfonyl-1-Nitrile Core

Authored by: A Senior Application Scientist

Abstract

Donor-acceptor (D-A) cyclopropanes are powerful and versatile three-carbon building blocks in modern organic synthesis. Their utility stems from the unique reactivity imparted by vicinal electron-donating and electron-withdrawing groups, which facilitates stereocontrolled ring-opening and cycloaddition reactions upon activation. This guide focuses on a particularly potent subclass: D-A cyclopropanes bearing geminal sulfonyl and nitrile acceptor groups on a single carbon (1-sulfonyl-1-nitrile). The synergistic and powerful electron-withdrawing nature of this dual-acceptor system creates a highly polarized and reactive scaffold. We will explore the synthesis of these compounds, the mechanistic principles governing their reactivity, their diverse chemical transformations, and their applications in constructing complex molecular architectures relevant to pharmaceutical and materials science research.

Introduction: The Power of Polarization and Strain

The cyclopropane ring, with its inherent strain energy of approximately 115 kJ/mol, provides a potent thermodynamic driving force for ring-opening reactions[1][2]. In donor-acceptor (D-A) cyclopropanes, this inherent reactivity is harnessed and controlled by the electronic push-pull effect of vicinal substituents[3][4]. An electron-donating group (D), such as an aryl or vinyl moiety, polarizes the adjacent C-C bond, rendering it susceptible to cleavage. This polarization is dramatically enhanced by one or more electron-accepting groups (A) on the neighboring carbon[2].

The 1-sulfonyl-1-nitrile motif represents an apex of acceptor strength. Both the sulfonyl (e.g., -SO₂Ph) and nitrile (-C≡N) groups are powerful electron-withdrawing substituents. Placing them on the same carbon atom creates a highly electrophilic center and profoundly polarizes the C1-C2 bond of the cyclopropane ring. This "super-activation" makes these derivatives exceptionally reactive precursors for generating all-carbon 1,3-zwitterions, which can be trapped by a wide array of reaction partners[4][5]. Their application is particularly relevant in drug discovery, where both cyclopropane rings and nitrile groups are recognized as valuable pharmacophores that can enhance potency, modulate metabolic stability, and fine-tune physicochemical properties[6][7][8][9].

Synthesis of 1-Sulfonyl-1-Nitrile D-A Cyclopropanes

The construction of these highly functionalized cyclopropanes requires robust and efficient methodologies. A prevalent strategy is the Michael-Initiated Ring Closure (MIRC), which involves the reaction of a nucleophile with a suitably substituted Michael acceptor, followed by an intramolecular cyclization.

A plausible and effective route involves the reaction between an α-sulfonyl carbanion and an α-bromo-α,β-unsaturated nitrile. The base-promoted reaction proceeds via a tandem Michael addition followed by an intramolecular Sₙ2 reaction to forge the three-membered ring[10].

Caption: General workflow for MIRC synthesis of 1-sulfonyl-1-nitrile cyclopropanes.

This method offers good functional group tolerance and typically proceeds under mild, often transition-metal-free conditions, making it an attractive and practical approach[10].

Principles of Reactivity: The Role of Lewis Acid Activation

While highly polarized, the cyclopropane C-C bond requires activation to undergo cleavage under mild conditions. The most common and effective strategy is the use of a Lewis acid catalyst[11].

Causality of Activation: Lewis acids, particularly oxophilic ones like Scandium(III) triflate (Sc(OTf)₃), Indium(III) bromide (InBr₃), or Gallium(III) chloride (GaCl₃), coordinate to the electron-rich atoms of the acceptor groups[1][2][12]. In the case of 1-sulfonyl-1-nitrile derivatives, coordination can occur at either the sulfonyl oxygens or the nitrile nitrogen. This coordination further withdraws electron density from the C1 carbon, significantly weakening the adjacent C1-C2 bond and facilitating its heterolytic cleavage. This process generates a stabilized 1,3-zwitterionic intermediate, which is the key reactive species in subsequent transformations.

Caption: General mechanism of Lewis acid-catalyzed activation and cycloaddition.

The choice of Lewis acid is critical and can influence not only the reaction rate but also the diastereoselectivity of the outcome[12][13]. Stronger Lewis acids like GaCl₃ may be required for less reactive substrates but can also lead to side reactions like dimerization[1].

Key Chemical Transformations

The generated 1,3-zwitterion is a versatile intermediate that can participate in a variety of powerful bond-forming reactions, most notably [3+2] cycloadditions to form five-membered rings.

[3+2] Cycloaddition Reactions

This is the most common reaction manifold for D-A cyclopropanes, providing rapid access to highly functionalized five-membered carbocycles and heterocycles[14][15]. The 1-sulfonyl-1-nitrile core is expected to react readily with a variety of dipolarophiles.

Dipolarophile Partner	Product Type	Significance & References
Aldehydes / Ketones	Tetrahydrofurans	Core structures in many natural products.[16]
Imines	Pyrrolidines	Prevalent scaffolds in pharmaceuticals.[1][17]
Nitriles	Dihydropyrroles	Versatile nitrogen-containing heterocycles.[18][19]
Alkenes	Cyclopentanes	Access to complex carbocyclic frameworks.[15][20][21]
Thiocarbonyls	Tetrahydrothiophenes	Important sulfur-containing heterocycles.[2][12]

Table 1: Representative [3+2] Cycloaddition Reactions of D-A Cyclopropanes.

The high degree of substitution on the resulting five-membered rings, including a quaternary center bearing both sulfonyl and nitrile groups, makes these products exceptionally valuable for further synthetic elaboration.

Higher-Order Cycloadditions and Ring-Opening Reactions

Beyond [3+2] cycloadditions, these activated cyclopropanes can engage in other transformations:

• [3+3] and [4+3] Cycloadditions: With suitable diene or other four-atom partners, construction of six- and seven-membered rings is possible, providing access to more complex cyclic systems[22][23].

• Ring-Opening with Nucleophiles: In the presence of a Lewis acid, the cyclopropane ring can be opened by various nucleophiles (e.g., amines, alcohols, thiols) in an Sₙ2-like fashion to yield 1,3-difunctionalized acyclic products[19][24][25][26]. The sulfonyl and nitrile groups provide a handle for further chemistry in the resulting linear products.

Applications in Drug Discovery and Complex Synthesis

The true value of 1-sulfonyl-1-nitrile D-A cyclopropanes lies in the molecular complexity they can generate in a single, often stereocontrolled, step.

• Scaffold Generation: The rapid assembly of densely functionalized cyclopentane and pyrrolidine rings is highly relevant to drug discovery. These core structures are found in numerous bioactive molecules, including anti-HIV and anti-hypertensive agents[27].

• Pharmacophore Installation: The nitrile group is a key pharmacophore in many modern drugs, acting as a hydrogen bond acceptor, a metabolic stabilizer, or a covalent warhead[8][9][28]. The sulfonyl group is also a common feature in pharmaceuticals[29]. This methodology allows for the direct incorporation of these valuable functional groups into complex scaffolds.

• Asymmetric Synthesis: By employing chiral Lewis acid catalysts or chiral ligands, these cycloadditions can be rendered enantioselective. This provides a powerful route to optically active molecules, which is a critical requirement in drug development[17][24][25].

Detailed Experimental Protocols

To ensure trustworthiness and practical utility, the following self-validating protocols describe a representative synthesis and a key cycloaddition reaction.

Protocol 1: Synthesis of Diethyl 2-phenyl-3-(phenylsulfonyl)-3-cyanocyclopropane-1,1-dicarboxylate

(This protocol is a representative example adapted from MIRC principles[10])

• Reagent Preparation: To a flame-dried 50 mL round-bottom flask under an argon atmosphere, add phenylsulfonylacetonitrile (2.0 mmol, 1.0 equiv.) and anhydrous acetonitrile (10 mL).

• Base Addition: Add cesium carbonate (Cs₂CO₃) (3.0 mmol, 1.5 equiv.) to the solution and stir at room temperature for 15 minutes to generate the carbanion.

• Michael Acceptor Addition: Add diethyl 2-bromo-3-phenylacrylate (2.0 mmol, 1.0 equiv.) dropwise to the stirring suspension.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system.

• Workup: Upon completion, quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) solution (15 mL). Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (gradient elution, 10% to 30% ethyl acetate in hexanes) to afford the title compound.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Sc(OTf)₃-Catalyzed [3+2] Cycloaddition with Benzaldehyde

(This protocol is a representative example adapted from established cycloaddition methods[2][12])

• Setup: To a flame-dried Schlenk tube under an argon atmosphere, add the 1-sulfonyl-1-nitrile cyclopropane synthesized in Protocol 1 (0.2 mmol, 1.0 equiv.) and anhydrous dichloromethane (DCM) (2.0 mL).

• Catalyst Addition: Add Scandium(III) triflate (Sc(OTf)₃) (0.02 mmol, 10 mol%) to the solution.

• Dipolarophile Addition: Add freshly distilled benzaldehyde (0.24 mmol, 1.2 equiv.) to the reaction mixture.

• Reaction Execution: Stir the reaction at room temperature for 8 hours. Monitor for the disappearance of the starting cyclopropane by TLC.

• Quenching and Workup: Once the reaction is complete, quench with a few drops of water. Dilute the mixture with DCM (10 mL) and wash with saturated aqueous sodium bicarbonate (NaHCO₃) solution (10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude oil via flash column chromatography on silica gel to yield the highly functionalized tetrahydrofuran product.

• Characterization: Analyze the product by ¹H NMR and ¹³C NMR to determine the structure and diastereomeric ratio. Obtain HRMS to confirm the elemental composition.

Conclusion and Future Outlook

Donor-acceptor cyclopropanes featuring the 1-sulfonyl-1-nitrile motif are highly activated and exceptionally versatile C3 synthons. Their synthesis via reliable methods like MIRC and their predictable reactivity in Lewis acid-catalyzed cycloadditions make them powerful tools for constructing complex molecular frameworks. The ability to rapidly generate stereochemically rich five-membered rings with embedded pharmacophores positions this chemistry as a significant asset for researchers in organic synthesis and medicinal chemistry.

Future research will likely focus on expanding the scope of asymmetric catalysis to control the absolute stereochemistry of the products, exploring novel cycloaddition partners, and applying these building blocks to the total synthesis of complex natural products and novel pharmaceutical agents.

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An In-depth Technical Guide to Electrophilic Cyclopropane Scaffolds for Medicinal Chemistry

Introduction: The Resurgence of a Strained Ring in Drug Discovery

The cyclopropane ring, a motif once viewed as a synthetic curiosity due to its inherent ring strain, has firmly established itself as a valuable scaffold in modern medicinal chemistry.[1][2] Its unique stereoelectronic properties, including a high degree of s-character in its C-H bonds and p-character in its C-C bonds, confer upon it a rigid, three-dimensional structure that can favorably influence the pharmacological properties of a drug molecule.[2] This guide provides an in-depth technical exploration of a particularly reactive and versatile class of these scaffolds: electrophilic cyclopropanes. We will delve into their design, synthesis, and application as targeted covalent inhibitors, offering field-proven insights for researchers, scientists, and drug development professionals.

The strategic incorporation of a cyclopropane moiety can enhance metabolic stability, improve binding affinity, and fine-tune physicochemical properties.[2] Beyond these more traditional applications, the focus of this guide is on the use of electronically activated cyclopropanes as "warheads" for the covalent modification of biological macromolecules. Specifically, we will explore the chemistry of donor-acceptor cyclopropanes (DACs), which are engineered to undergo nucleophilic ring-opening upon interaction with specific amino acid residues on a protein target.[3][4]

The Strategic Rationale for Employing Electrophilic Cyclopropanes

The decision to employ an electrophilic cyclopropane scaffold in a drug discovery campaign is rooted in a desire to achieve a unique combination of potency, selectivity, and duration of action. Unlike traditional non-covalent inhibitors, covalent inhibitors form a stable bond with their target, which can lead to a more profound and sustained pharmacological effect.[5][6]

As Constrained Bioisosteres

The cyclopropane ring can serve as a bioisosteric replacement for other functional groups, such as amides or alkenes, with the advantage of introducing conformational rigidity.[1][2] This can pre-organize a molecule into a bioactive conformation, reducing the entropic penalty of binding to its target. The replacement of an amide bond with a cyclopropane can also improve metabolic stability by removing a potential site for enzymatic hydrolysis.[1]

As Tunable Covalent Warheads

The true power of electrophilic cyclopropanes lies in their tunable reactivity. By modulating the electronic nature of the donor and acceptor groups, the electrophilicity of the cyclopropane ring can be finely controlled.[7][8] This allows for the design of inhibitors that are sufficiently reactive to form a covalent bond with their intended target but stable enough to avoid off-target reactions.[9] The primary nucleophilic targets for these warheads in a biological context are the side chains of cysteine and lysine residues.[10]

The Synthesis of Electrophilic Cyclopropane Scaffolds

The construction of the strained three-membered ring of electrophilic cyclopropanes requires specific synthetic strategies. Two of the most widely employed and robust methods are the Simmons-Smith reaction and the Johnson-Corey-Chaykovsky reaction.

Simmons-Smith Reaction

The Simmons-Smith reaction is a stereospecific method for the synthesis of cyclopropanes from alkenes.[3][11] The active reagent, typically a zinc carbenoid, is generated from diiodomethane and a zinc-copper couple or, in a popular modification, diethylzinc (the Furukawa reagent).[3][12] The reaction proceeds via a concerted mechanism, preserving the stereochemistry of the starting alkene.

Experimental Protocol: Simmons-Smith Cyclopropanation (Furukawa Modification)

This protocol describes the synthesis of a generic cyclopropyl ester from an α,β-unsaturated ester.

Materials:

• α,β-unsaturated ester

• Diethylzinc (1.0 M solution in hexanes)

• Diiodomethane

• Anhydrous dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DCM. Cool the flask to 0 °C in an ice bath.

• Carbenoid Formation: To the stirred DCM, add diiodomethane (2.0-3.0 equivalents relative to the alkene). Slowly add the diethylzinc solution (2.0-3.0 equivalents) to the DCM/diiodomethane mixture. A white precipitate of the zinc carbenoid may form. Stir the mixture at 0 °C for 30 minutes.

• Substrate Addition: Slowly add a solution of the α,β-unsaturated ester (1.0 equivalent) in anhydrous DCM to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired cyclopropyl ester.

Johnson-Corey-Chaykovsky Reaction

The Johnson-Corey-Chaykovsky reaction is a versatile method for the synthesis of epoxides, aziridines, and cyclopropanes.[1][7] For the synthesis of cyclopropanes, a sulfur ylide is reacted with an α,β-unsaturated carbonyl compound.[8] The choice of sulfur ylide is critical; dimethylsulfoxonium methylide (Corey's ylide) typically adds to the double bond in a Michael-initiated ring closure to form a cyclopropane.[8]

Conceptual Workflow for Corey-Chaykovsky Cyclopropanation

Caption: Corey-Chaykovsky reaction workflow for cyclopropanation.

The Chemistry of Donor-Acceptor Cyclopropanes as Covalent Warheads

The strategic placement of an electron-donating group (D) and an electron-withdrawing group (A) on adjacent carbons of the cyclopropane ring is the key to their utility as covalent warheads.[4] This "push-pull" electronic arrangement polarizes the C1-C2 bond, rendering the carbon bearing the donor group susceptible to nucleophilic attack.[4] The ring strain of the cyclopropane provides the thermodynamic driving force for the subsequent ring-opening.

Mechanism of Covalent Modification

The reaction of a donor-acceptor cyclopropane with a nucleophilic amino acid residue, such as cysteine, proceeds via a nucleophilic ring-opening mechanism.[3] The lone pair of the nucleophile attacks the electrophilic carbon of the cyclopropane, leading to the cleavage of the polarized C-C bond and the formation of a stable covalent adduct.

Caption: Mechanism of covalent modification by a DAC.

Tuning Reactivity for Selectivity

The reactivity of the cyclopropane warhead can be modulated by altering the nature of the donor and acceptor groups.[7] Stronger electron-withdrawing groups increase the electrophilicity of the cyclopropane, leading to a faster reaction rate. Conversely, stronger electron-donating groups also enhance reactivity by stabilizing the partial positive charge that develops on the carbon atom undergoing nucleophilic attack. This ability to fine-tune reactivity is crucial for achieving selectivity for the target protein over other biological nucleophiles.[7][8]

Experimental Evaluation of Electrophilic Cyclopropane Scaffolds

A critical aspect of developing covalent inhibitors is the rigorous characterization of their reactivity and mechanism of action. This involves a combination of kinetic assays and analytical techniques to confirm covalent bond formation.

Kinetic Analysis of Covalent Inhibition

The determination of the kinetic parameters of a covalent inhibitor is essential for understanding its potency and selectivity. This is typically achieved by measuring the rate of inactivation of the target protein in the presence of the inhibitor.

Glutathione (GSH) Reactivity Assay

A common method for assessing the intrinsic reactivity of an electrophilic warhead is to measure its rate of reaction with glutathione (GSH), a biological thiol that is present at high concentrations in cells.[13] A high rate of reaction with GSH can be an indicator of potential off-target reactivity and toxicity.

Materials:

• Electrophilic cyclopropane compound

• Glutathione (GSH)

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (ACN)

• Formic acid (FA)

• LC-MS system

Procedure:

• Sample Preparation: Prepare a stock solution of the electrophilic cyclopropane in a suitable organic solvent (e.g., DMSO). Prepare a stock solution of GSH in PBS.

• Reaction: In a microcentrifuge tube, combine the electrophilic cyclopropane (final concentration, e.g., 10 µM) and GSH (final concentration, e.g., 1 mM) in PBS.

• Time-Course Analysis: At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ACN containing 0.1% FA.

• LC-MS Analysis: Analyze the quenched samples by LC-MS to monitor the disappearance of the parent compound and the appearance of the GSH adduct.

• Data Analysis: Plot the concentration of the parent compound versus time and fit the data to a first-order decay model to determine the pseudo-first-order rate constant (k_obs). The second-order rate constant can be calculated by dividing k_obs by the concentration of GSH.

Confirmation of Covalent Modification by Mass Spectrometry

Mass spectrometry is a powerful tool for confirming the covalent modification of a protein by an electrophilic inhibitor.[14] By analyzing the mass of the intact protein or its proteolytic peptides, the formation of a covalent adduct can be unambiguously identified.

Experimental Protocol: Protein Digestion and LC-MS/MS Analysis

Materials:

• Target protein

• Electrophilic cyclopropane inhibitor

• Urea

• Dithiothreitol (DTT)

• Iodoacetamide (IAM)

• Trypsin (mass spectrometry grade)

• Ammonium bicarbonate

• Acetonitrile (ACN)

• Formic acid (FA)

• LC-MS/MS system

Procedure:

• Protein Incubation: Incubate the target protein with an excess of the electrophilic cyclopropane inhibitor.

• Denaturation, Reduction, and Alkylation: Denature the protein in 8 M urea. Reduce disulfide bonds with DTT and alkylate the resulting free thiols with IAM.

• Buffer Exchange: Remove the urea, DTT, and IAM by buffer exchange into a digestion buffer (e.g., 50 mM ammonium bicarbonate).

• Proteolytic Digestion: Digest the protein with trypsin overnight at 37 °C.[15]

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by LC-MS/MS.

• Data Analysis: Search the MS/MS data against the sequence of the target protein, including a variable modification corresponding to the mass of the cyclopropane adduct on the nucleophilic residue (e.g., cysteine).[16]

Data Presentation and Interpretation

Comparative Reactivity of Electrophilic Warheads

Warhead Scaffold	Acceptor Group(s)	Donor Group	Second-Order Rate Constant with Thiophenol (M⁻¹s⁻¹)	Reference
Cyclopropane	2x CO₂Et	Phenyl	1.2 x 10⁻³	[8]
Cyclopropane	2x CN	Phenyl	2.5 x 10⁻²	[8]
Michael Acceptor	Acrylamide	-	1.0 x 10¹	[7]

This table provides a conceptual comparison of reactivity. Actual rate constants are highly dependent on the specific substituents and reaction conditions.

Conclusion and Future Perspectives

Electrophilic cyclopropane scaffolds represent a powerful and versatile tool in the medicinal chemist's arsenal. Their unique combination of conformational rigidity and tunable electrophilicity allows for the rational design of potent and selective covalent inhibitors. The synthetic methodologies for their construction are well-established, and the analytical techniques for their characterization are robust.

As our understanding of the biological roles of specific protein nucleophiles continues to grow, so too will the opportunities for the application of these remarkable scaffolds. Future research will likely focus on the development of novel donor-acceptor combinations to further refine reactivity and selectivity, as well as the application of these warheads to a broader range of biological targets. The continued integration of computational modeling with experimental validation will undoubtedly accelerate the discovery of new and innovative medicines based on the humble, yet powerful, cyclopropane ring.

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• Design principles of donor‐acceptor cyclopropanes. (n.d.). In Encyclopedia of Reagents for Organic Synthesis.
• A new activating mode of donor–acceptor cyclopropane: the tug-of-war between strain and aromaticity, transient generation of quinone methides and their reactions with C-nucleophiles. (2024). ChemRxiv.
• Divergent Reactivity of D-A Cyclopropanes under PTC Conditions, Ring-Opening vs. Decyanation Reaction. (2023). Molecules, 28(8), 3474.
• Cyclopropane-to-organoboron conversion via C–H and C–C bond activ

Sources

• 1. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. drughunter.com [drughunter.com]
• 6. acdlabs.com [acdlabs.com]
• 7. d-nb.info [d-nb.info]
• 8. Reactivity of electrophilic cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Proteome-wide Ligand and Target Discovery by Using Strain-Enabled Cyclopropane Electrophiles [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 13. Refining covalent warhead reactivity: A new look at GSH reactivity assays - X-Chem [x-chemrx.com]
• 14. tandfonline.com [tandfonline.com]
• 15. Protease Digestion for Mass Spectrometry | Protein Digest Protocols [promega.com]
• 16. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Cyclopropanation of Active Methylene Compounds via Double Alkylation

Executive Summary

The cyclopropane motif is a privileged pharmacophore in medicinal chemistry, imparting metabolic stability and rigidifying peptide backbones. However, the synthesis of 1,1-disubstituted cyclopropanes via the double alkylation of active methylene compounds (e.g., malonates, cyanoacetates) with 1,2-dibromoethane is historically plagued by low yields.[1] Classical methods utilizing alkoxide bases (NaOEt/EtOH) suffer from competitive elimination reactions (E2) and oligomerization.

This Application Note details a Phase-Transfer Catalysis (PTC) protocol that supersedes classical techniques. By utilizing quaternary ammonium salts, we facilitate an interfacial reaction that suppresses side reactions and enhances the nucleophilicity of the enolate. This guide provides two validated workflows: Protocol A (Liquid-Liquid PTC) for robust scale-up, and Protocol B (Solid-Liquid PTC) for hydrolysis-sensitive substrates.

Mechanistic Insight & Reaction Design

The Challenge of 1,2-Dibromoethane

The reaction between a malonate enolate and 1,2-dibromoethane is a kinetic competition between substitution (

) and elimination ( ).

• Step 1 (Alkylation): The enolate attacks 1,2-dibromoethane.

• Step 2 (Cyclization): The resulting

  -bromoenolate must undergo an intramolecular reaction to close the ring.

Failure Mode: If the second deprotonation is slow, or if the conformation is unfavorable, the intermediate may undergo intermolecular attack (polymerization) or elimination to form vinyl bromides.

The PTC Solution

Phase-Transfer Catalysis solves these issues by generating a "naked" enolate in the organic phase. The quaternary ammonium cation (

) pairs with the enolate, stripping away its hydration shell. This dramatically increases the rate of the intramolecular cyclization step ( ), favoring ring closure over intermolecular side reactions.

Pathway Visualization

The following diagram illustrates the critical bifurcation points in the reaction mechanism.

Figure 1: Mechanistic pathway showing the critical competition between cyclization (desired) and polymerization/elimination (undesired).

Experimental Protocols

Safety Pre-Requisites[2]

• 1,2-Dibromoethane: A potent mutagen and carcinogen. All handling must occur in a certified fume hood. Double-gloving (Nitrile/Laminate) is recommended.

• Exotherm Control: Alkylation is exothermic; uncontrolled addition can lead to runaway thermal events.

Protocol A: Liquid-Liquid PTC (High Throughput)

Best for: Simple malonates, scale-up, and substrates stable to aqueous base.

Reagents:

• Diethyl malonate (1.0 equiv)

• 1,2-Dibromoethane (1.5 equiv)

• 50% NaOH (aq) (4.0 equiv)

• TEBA (Triethylbenzylammonium chloride) (2-5 mol%)

Step-by-Step:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer (magnetic stirring is insufficient for the viscous emulsion), reflux condenser, and addition funnel.

• Charge: Add 50% NaOH solution and TEBA catalyst.

• Addition: Mix diethyl malonate and 1,2-dibromoethane in the addition funnel. Add this mixture dropwise to the rapidly stirring base over 30–45 minutes.

  • Note: The reaction is exothermic. Maintain temperature

    using an ice bath if necessary.

• Reaction: Once addition is complete, heat the mixture to 45–50°C for 2–4 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 9:1). The spot for diethyl malonate (

    ) should disappear; product appears at higher .

• Workup: Dilute with water to dissolve salts. Extract 3x with Toluene or MTBE.

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Distill under reduced pressure (vacuum distillation is essential to remove excess dibromoethane).

Protocol B: Solid-Liquid PTC (Mild Conditions)

Best for: Hydrolysis-sensitive esters, cyanoacetates, or complex scaffolds.

Reagents:

• Active Methylene Substrate (1.0 equiv)

• 1,2-Dibromoethane (2.0 equiv)

• (anhydrous, finely ground) (3.0 equiv)

• TBAB (Tetrabutylammonium bromide) (5-10 mol%)

• Solvent: Acetonitrile (MeCN) or DMF

Step-by-Step:

• Preparation: Dry

  in an oven (120°C) overnight before use. Trace water kills this reaction.

• Setup: Flame-dry flask under

  atmosphere. Add MeCN, Substrate, 1,2-dibromoethane, and TBAB.

• Initiation: Add

  in portions to control any initial exotherm.

• Reaction: Heat to reflux (80°C for MeCN) with vigorous stirring.

  • Duration: 12–18 hours. (Slower than Protocol A but cleaner).

• Workup: Filter off the solid salts. Concentrate the filtrate. Redissolve residue in ether/water, wash to remove residual DMF/catalyst, and concentrate.

Comparative Data & Optimization

The following table summarizes expected outcomes based on internal validation and literature precedents.

Parameter	Classical (NaOEt/EtOH)	Protocol A (L-L PTC)	Protocol B (S-L PTC)
Base	NaOEt (stoichiometric)	50% NaOH (excess)	(solid)
Solvent	Ethanol	Water/Substrate (Neat)	MeCN or DMF
Yield	40–55%	75–90%	80–95%
Major Side Product	Polymer/Open chain	Hydrolyzed Acid	Unreacted SM (if wet)
Reaction Time	24 h	2–4 h	12–18 h
Scalability	Low	High	Medium

Workflow Visualization (Protocol A)

Figure 2: Operational workflow for Liquid-Liquid Phase Transfer Catalysis.

Troubleshooting & Critical Parameters

Stirring Rate (The "Interfacial Limit")

In Protocol A, the reaction occurs at the interface of the organic droplets and the aqueous base.

• Problem: Low conversion despite correct stoichiometry.

• Root Cause: Insufficient surface area.

• Fix: Use a high-torque overhead stirrer with a hydrofoil impeller. Magnetic stir bars are inadequate for scales >10g.

Hydrolysis (Saponification)

• Problem: Product isolates as the mono-acid or di-acid instead of the ester.

• Root Cause: Contact time with 50% NaOH is too long or temperature >60°C.

• Fix: Switch to Protocol B (Solid-Liquid) or quench immediately upon TLC completion.

Oligomerization

• Problem: Gummy residue in the flask; low volatility.

• Root Cause: Concentration of the mono-alkylated intermediate is too high, favoring intermolecular attack.

• Fix: Ensure excess 1,2-dibromoethane (1.5 to 2.0 equiv) is used. This statistically favors the initial attack on the dibromide over the attack on a mono-alkylated species.

References

• Singh, R. K.; Danishefsky, S. "Homoconjugate addition of nucleophile to cyclopropane-1,1-dicarboxylate derivatives."[2] Organic Syntheses, Coll. Vol. 6, p. 320 (1988).

• Fedoryński, M.; Czerwonka, R. "Synthesis of 1,1-disubstituted cyclopropanes via phase-transfer catalyzed alkylation.
• White, D. A. "Alkylation of active methylene compounds with 1,2-dibromoethane.

• Knipe, A. C. "Kinetics and mechanism of the formation of cyclopropanes from 1,2-dibromoethane." Journal of the Chemical Society, Perkin Transactions 2, 1973.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Note: A Practical Guide to the Synthesis of 1,1-Disubstituted Cyclopropanes via Phase Transfer Catalysis

Abstract

The cyclopropane motif is a cornerstone in modern medicinal chemistry and organic synthesis, prized for its unique conformational constraints and electronic properties.[1][2][3] Among these, 1,1-disubstituted cyclopropanes serve as versatile intermediates for a wide array of more complex molecules.[4][5] This application note provides a detailed protocol for the synthesis of 1,1-dihalocyclopropanes from alkenes using phase transfer catalysis (PTC). This method is renowned for its operational simplicity, scalability, use of inexpensive reagents, and mild reaction conditions, making it a superior choice over many traditional cyclopropanation techniques.[6][7] We will delve into the underlying reaction mechanism, provide a step-by-step experimental workflow, discuss critical process parameters, and offer troubleshooting guidance for researchers, scientists, and drug development professionals.

Introduction: The Significance of Cyclopropanes and Phase Transfer Catalysis

Cyclopropane rings, despite their high ring strain, are prevalent in numerous biologically active compounds and natural products.[8][9] Their incorporation into molecular scaffolds can significantly influence a molecule's pharmacological profile by introducing conformational rigidity and modulating lipophilicity.[1] Specifically, 1,1-disubstituted cyclopropanes, particularly gem-dihalocyclopropanes, are powerful synthetic building blocks, readily transformed into allenes, cyclopropenes, and other valuable structures.[4][5]

Traditionally, cyclopropanation involved methods like the Simmons-Smith reaction or the use of hazardous diazo compounds.[10][11] However, the advent of Phase Transfer Catalysis (PTC), pioneered by Mąkosza, revolutionized this field by enabling the reaction between two immiscible phases.[4] The PTC approach for generating dihalocarbenes from haloforms (like chloroform or bromoform) and a concentrated aqueous base is now the method of choice for its efficiency and safety.[12] PTC facilitates the migration of a reactant, typically an anion, from an aqueous or solid phase into an organic phase where the reaction occurs, enhancing reaction rates and yields under mild conditions.[6][7]

Reaction Mechanism: The Role of the Phase Transfer Catalyst

The formation of 1,1-dihalocyclopropanes via PTC proceeds through an interfacial mechanism. The key is the in situ generation of a highly reactive dihalocarbene intermediate in the organic phase, which is then trapped by an alkene.

The process can be broken down into the following key steps:

• Anion Exchange: The phase transfer catalyst, typically a quaternary ammonium salt (Q⁺X⁻) such as Tetrabutylammonium Bromide (TBAB) or Benzyltriethylammonium Chloride (BTEAC), resides at the interface of the aqueous and organic layers. It exchanges its counter-ion (X⁻) for a hydroxide ion (OH⁻) from the concentrated aqueous sodium hydroxide layer, forming an ion pair (Q⁺OH⁻).

• Hydroxide Transport: This lipophilic ion pair (Q⁺OH⁻) is soluble in the organic phase and transports the hydroxide ion away from the interface.

• Deprotonation and Carbene Formation: In the organic phase, the potent hydroxide ion deprotonates the haloform (e.g., chloroform, CHCl₃), generating a trichloromethanide anion (CCl₃⁻).

• α-Elimination: The unstable trichloromethanide anion rapidly undergoes α-elimination, expelling a chloride ion to form the neutral, highly electrophilic dichlorocarbene (:CCl₂).[13]

• Cycloaddition: The generated dichlorocarbene immediately reacts with the alkene present in the organic phase in a concerted, stereospecific [1+2] cycloaddition to yield the 1,1-dichlorocyclopropane product.[11] The catalyst (Q⁺) then returns to the interface to repeat the cycle.

The overall mechanistic cycle is depicted below.

Caption: Mechanism of dichlorocarbene generation and cyclopropanation via PTC.

Experimental Protocol: Synthesis of 1,1-Dichloro-2-phenylcyclopropane

This section provides a representative protocol for the dichlorocyclopropanation of styrene.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Styrene	≥99%, inhibitor-free	Standard Supplier	Purify by passing through a short column of basic alumina if necessary.
Chloroform (CHCl₃)	ACS Grade, stabilized	Standard Supplier	Acts as both solvent and carbene precursor.
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Standard Supplier	Used to prepare a 50% (w/w) aqueous solution.
Benzyltriethylammonium Chloride (BTEAC)	≥98%	Standard Supplier	Common and effective phase transfer catalyst.[4]
Diethyl Ether	ACS Grade	Standard Supplier	For extraction.
Saturated Sodium Chloride Solution (Brine)	N/A	Lab Prepared	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	Anhydrous	Standard Supplier	For drying.
Deionized Water	N/A	Lab System

Equipment

• 250 mL three-neck round-bottom flask

• Mechanical overhead stirrer with a Teflon paddle (Vigorous stirring is critical)[4]

• Reflux condenser

• Dropping funnel (addition funnel)

• Thermometer or thermocouple

• Heating mantle with a stirrer controller

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure

Sources

• 1. lifechemicals.com [lifechemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. Tiny molecules, big potential | UNC-Chapel Hill [unc.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent advances in the syntheses, transformations and applications of 1,1-dihalocyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. Phase-Transfer and Other Types of Catalysis with Cyclopropenium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]

Advanced Application Note: [3+2] Cycloaddition of Sulfonyl Cyclopropanes

Executive Summary & Strategic Value

Sulfonyl-activated cyclopropanes represent a class of "spring-loaded" synthons in modern organic synthesis. Unlike their diester counterparts, sulfonyl cyclopropanes offer unique electronic tuning due to the high electron-withdrawing capability of the sulfonyl group (

), which significantly lowers the LUMO energy, facilitating ring opening under milder conditions.

This guide details the protocols for leveraging these substrates in [3+2] cycloadditions to access tetrahydrofurans (THFs) and pyrrolidines —scaffolds ubiquitous in therapeutic agents (e.g., nucleoside analogs, proline derivatives). The sulfonyl moiety not only activates the ring but serves as a "traceless" auxiliary that can be reductively removed or further functionalized (Julia olefination) post-annulation.

Mechanistic Principles

The reaction is governed by the formation of a 1,3-zwitterionic intermediate . The efficiency of this process relies on the "Push-Pull" electronic effect:

• The Pull (Acceptor): The geminal sulfonyl group(s) at C1 stabilize the developing carbanion.

• The Push (Donor): An aryl or vinyl group at C2 stabilizes the developing carbocation.

Mechanistic Pathway (Graphviz Visualization)

Figure 1: Catalytic cycle for the Lewis Acid-mediated ring opening and cycloaddition of donor-acceptor cyclopropanes.[1]

Application Note A: Synthesis of Polysubstituted Tetrahydrofurans

Target: Stereoselective construction of 2,5-cis-disubstituted tetrahydrofurans via reaction with aldehydes.

Rationale & Catalyst Selection

While

is a classic activator, it often leads to decomposition of sensitive sulfonyl substrates. Scandium(III) Triflate ( ) or Tin(II) Triflate ( ) are preferred due to their tolerance of moisture and ability to coordinate bidentate sulfonyl/ester motifs without inducing polymerization.

Detailed Protocol

Substrate: 1-Phenylsulfonyl-1-ethoxycarbonyl-2-phenylcyclopropane. Reagent: Benzaldehyde (1.2 equiv). Catalyst:

(10 mol%).[2]

Step-by-Step Procedure:

• Catalyst Activation: Flame-dry a 10 mL Schlenk tube under vacuum. Add

  (0.05 mmol, 25 mg) and heat gently (150°C) under vacuum (0.1 mmHg) for 2 hours to remove hydration water. Critical: Hydrated Lewis acids significantly lower diastereoselectivity (dr).

• Solvent Preparation: Backfill with Argon. Add anhydrous 1,2-dichloroethane (DCE, 2.0 mL) and activated 4Å molecular sieves (100 mg).

• Substrate Addition: Add the sulfonyl cyclopropane (0.5 mmol) and benzaldehyde (0.6 mmol) sequentially via syringe.

• Reaction: Stir the mixture at ambient temperature (23°C). If no reaction is observed by TLC after 2 hours, heat to 60°C.

  • TLC Monitoring: Use 20% EtOAc/Hexane. The sulfonyl cyclopropane typically stains UV-active and dark purple with Anisaldehyde.

• Quench: Filter the mixture through a short pad of silica gel (eluting with

  ) to remove the catalyst.

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Gradient: 5%

  15% EtOAc in Hexanes).

Expected Outcome:

• Yield: 85-95%

• Diastereoselectivity (cis:trans): >95:5 (favors cis-2,5 relationship due to the minimization of steric repulsion in the transition state).

Application Note B: Enantioselective Synthesis of Pyrrolidines

Target: Asymmetric synthesis of pyrrolidines using chiral Lewis Acid complexes.

The Chiral System

For sulfonyl cyclopropanes, the Copper(II)-Bisoxazoline (Cu-BOX) complex is the gold standard. The sulfonyl oxygens coordinate to the Copper center, creating a rigid chiral pocket that directs the approach of the imine or nitrile.

Detailed Protocol

Substrate: 1,1-Bis(phenylsulfonyl)-2-phenylcyclopropane. Reagent: N-Tosyl imine (1.2 equiv). Catalyst System:

/ (S,S)-Ph-BOX Ligand.

Step-by-Step Procedure:

• Complex Formation: In a glovebox or under Argon, combine

  (0.05 mmol) and (S,S)-Ph-BOX ligand (0.055 mmol) in anhydrous (2 mL). Stir for 1 hour at RT until a deep blue/green solution forms.

• Substrate Addition: Cool the solution to 0°C. Add the sulfonyl cyclopropane (0.5 mmol) dissolved in 1 mL

  .

• Dipolarophile Addition: Add the N-Tosyl imine (0.6 mmol) slowly to the reaction mixture.

• Incubation: Stir at 0°C for 24-48 hours. Lower temperatures enhance enantioselectivity (ee) but reduce reaction rate.

• Workup: Quench with saturated

  solution. Extract with DCM ( mL). Dry over .

• Analysis: Determine ee% via Chiral HPLC (e.g., Chiralcel OD-H column, IPA/Hexane eluent).

Optimization & Troubleshooting Guide

Lewis Acid Screening Matrix

The choice of Lewis Acid profoundly impacts the yield and diastereomeric ratio (dr).

Lewis Acid	Hardness	Reactivity	dr (cis:trans)	Recommended For
	Hard	High	95:5	Aldehydes, Ketones
	Soft	Moderate	98:2	Imines, Nitrones
	Hard	Low	>99:1	Highly activated substrates
	Hard	Very High	50:50	Not Recommended (Decomposition)

Optimization Workflow (Graphviz Visualization)

Figure 2: Decision tree for optimizing reaction conditions based on conversion and stereoselectivity.

References

• Mechanistic Foundation of D-A Cyclopropanes: Werz, D. B., et al. "Donor–Acceptor Cyclopropanes: Versatile Building Blocks in Organic Synthesis." Chemical Reviews, 2020.

• Lewis Acid Catalysis Protocols: Kerr, M. A., et al. "Yb(OTf)3 Catalyzed Homo [3 + 2] Dipolar Cycloaddition of Nitrones and Cyclopropanes." Journal of the American Chemical Society, 2003.

• Tetrahydrofuran Synthesis (Sn(OTf)2 Protocol): Johnson, J. S., et al. "Diastereoselective Synthesis of Tetrahydrofurans via a [3+2]-Annulation." Organic Letters, 2011.[3]

• Enantioselective Copper Catalysis: Tang, Y., et al. "Highly Enantioselective [3 + 2] Cycloaddition of Cyclopropanes with Nitrones." Angewandte Chemie International Edition, 2007.

• Sulfonyl-Specific Reactivity: Charette, A. B., et al. "Stereoselective Synthesis of Pyrrolidines via [3+2] Cycloaddition of N-Sulfonyl Imines." Journal of Organic Chemistry, 2018.

Sources

• 1. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 2. d-nb.info [d-nb.info]
• 3. Tetrahydrofuran synthesis [organic-chemistry.org]

Application Notes and Protocols for the Reductive Desulfonylation of 1-Sulfonyl Cyclopropanes

Introduction: The Strategic Role of 1-Sulfonyl Cyclopropanes in Modern Synthesis

The cyclopropane motif is a cornerstone in medicinal chemistry and natural product synthesis, prized for its ability to impart conformational rigidity, metabolic stability, and unique stereoelectronic properties.[1] 1-Sulfonyl cyclopropanes have emerged as exceptionally versatile intermediates for introducing this valuable three-membered ring. The sulfonyl group, a powerful electron-withdrawing auxiliary, facilitates the construction of the cyclopropane ring through various synthetic strategies.[2] However, for the final target molecule, this auxiliary group must often be removed.

Reductive desulfonylation is the key transformation to achieve this, cleaving the carbon-sulfur bond and replacing the sulfonyl moiety with a hydrogen atom.[3][4] This process unmasks the desired cyclopropane core, making it a critical step in many synthetic sequences. This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles, protocols, and practical considerations for the successful reductive desulfonylation of 1-sulfonyl cyclopropanes.

Reaction Mechanism and Key Principles: A Single-Electron Transfer Pathway

The reductive cleavage of the robust carbon-sulfur bond in sulfones is typically achieved through a single-electron transfer (SET) mechanism.[4] This process is initiated by a potent reducing agent, which donates an electron to the sulfonyl group.

The key steps are as follows:

• Electron Transfer: A single electron is transferred from the reducing agent (e.g., Sm(II) or Mg metal) to the sulfonyl group of the cyclopropane substrate. This forms a transient radical anion intermediate.

• C-S Bond Fragmentation: The radical anion is unstable and rapidly fragments, cleaving the carbon-sulfur bond. This homolytic cleavage generates a cyclopropyl radical and a sulfinate anion (R-SO₂⁻).[4]

• Radical Quenching: The highly reactive cyclopropyl radical is then quenched to form the final product. This can occur via two main pathways:

  • Hydrogen Atom Abstraction: The radical abstracts a hydrogen atom from the solvent (e.g., methanol) or another proton source in the reaction mixture.

  • Further Reduction and Protonation: The radical accepts a second electron from the reducing agent to form a cyclopropyl anion, which is then rapidly protonated by a suitable proton source to yield the desulfonylated cyclopropane.

This mechanistic pathway underscores the need for potent, single-electron donors and a readily available proton source to complete the reaction efficiently.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. organicreactions.org [organicreactions.org]
• 3. Reductive desulfonylation - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]

Technical Notes & Optimization

Technical Support Center: Preventing Polymerization During Cyclopropane Synthesis

Welcome to the Technical Support Center for Cyclopropane Synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent unwanted polymerization during cyclopropanation reactions. As a Senior Application Scientist, I will guide you through the common challenges and provide field-proven solutions to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: Why does polymerization occur during my cyclopropanation reaction?

A1: Polymerization is a common side reaction in cyclopropanation, especially when using electron-rich alkenes like vinyl ethers or styrenes. The primary culprits are trace amounts of acid or radical initiators that can trigger cationic or free-radical polymerization of the starting alkene. The reagents and intermediates in some cyclopropanation reactions can themselves initiate these unwanted pathways.

Q2: Which cyclopropanation methods are most susceptible to polymerization?

A2: Methods that involve Lewis acidic species or have the potential to generate radical intermediates are more prone to causing polymerization. For instance, the Simmons-Smith reaction, especially under certain conditions, can initiate cationic polymerization. Reactions involving diazomethane can sometimes lead to free-radical polymerization if not properly controlled.

Q3: What are the general signs of polymerization in my reaction?

A3: The formation of a viscous, sticky, or solid mass that is difficult to stir is a clear indication of polymerization. You may also observe a lower than expected yield of your desired cyclopropane product and the presence of a high molecular weight byproduct in your crude NMR or by Gel Permeation Chromatography (GPC).[1][2]

Q4: Can I use a polymerization inhibitor?

A4: Yes, in some cases, the addition of a suitable polymerization inhibitor can be beneficial. For free-radical polymerization, inhibitors like butylated hydroxytoluene (BHT) or phenothiazine can be effective. However, their compatibility with the specific cyclopropanation reagents and conditions must be carefully considered to avoid interference with the desired reaction.

Troubleshooting Guides

Issue 1: Significant Polymer Formation in Simmons-Smith Cyclopropanation of Electron-Rich Alkenes

Symptoms:

• Formation of a thick, unmanageable reaction mixture.

• Low yield of the desired cyclopropane.

• A broad, polymeric hump observed in the baseline of the crude ¹H NMR spectrum.

Root Cause Analysis:

The classic Simmons-Smith reagent (Zn(Cu) and CH₂I₂) can contain acidic zinc iodide (ZnI₂), a byproduct that is a potent Lewis acid. This Lewis acid can initiate cationic polymerization of electron-rich alkenes, such as vinyl ethers and styrenes.[3][4] The reaction's exothermicity can further accelerate this unwanted polymerization.

Solutions and Protocols:

1. Employ the Furukawa Modification:

The Furukawa modification, which uses diethylzinc (Et₂Zn) instead of a zinc-copper couple, is often more effective for cyclopropanating cationically polymerizable olefins.[4] This is because the in-situ generated zinc carbenoid is less acidic.

2. Strict Temperature Control:

Lowering the reaction temperature can significantly suppress the rate of polymerization, which typically has a higher activation energy than the desired cyclopropanation.

• Recommended Protocol for Low-Temperature Simmons-Smith Cyclopropanation:

  • Under an inert atmosphere (argon or nitrogen), dissolve the alkene in a dry, non-coordinating solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

  • Cool the solution to -20 °C to 0 °C using an appropriate cooling bath.

  • Slowly add a solution of diethylzinc (Et₂Zn) in hexanes to the cooled alkene solution.

  • Add diiodomethane (CH₂I₂) dropwise to the reaction mixture, maintaining the low temperature.

  • Allow the reaction to stir at the low temperature, monitoring its progress by TLC or GC analysis.

  • Upon completion, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

3. Solvent Choice:

The choice of solvent can influence the reaction outcome. Non-coordinating solvents like dichloromethane or 1,2-dichloroethane are generally preferred for the Furukawa modification.[5] More coordinating solvents like diethyl ether can sometimes favor the classic Simmons-Smith conditions but may also contribute to the solubility of the polymeric byproduct, making purification more challenging.

4. Diagram: Troubleshooting Polymerization in Simmons-Smith Reactions

Caption: Competing pathways in diazomethane-mediated cyclopropanation.

Protocols

Protocol 1: Purification of Cyclopropanes from Polymeric Byproducts

If polymerization has occurred, the following protocol can be used to separate the desired cyclopropane from the polymeric byproduct.

1. Initial Work-up:

• Quench the reaction as appropriate for the specific cyclopropanation method.

• If a significant amount of solid polymer has formed, it may be possible to triturate the crude mixture with a solvent in which the desired product is soluble but the polymer is not (e.g., hexanes or diethyl ether). Filter to remove the insoluble polymer.

2. Flash Column Chromatography:

• Stationary Phase: Silica gel is typically effective.

• Eluent Selection: Start with a non-polar eluent (e.g., hexanes or a low percentage of ethyl acetate in hexanes) and gradually increase the polarity. The desired cyclopropane, being a small molecule, should elute much earlier than the high molecular weight polymer.

• Procedure:

  • Dissolve the crude product in a minimal amount of a non-polar solvent.

  • Load the solution onto a silica gel column.

  • Elute with a non-polar solvent or a shallow gradient of a more polar solvent.

  • Collect fractions and analyze by TLC or GC to identify the fractions containing the pure product.

  • The polymer will likely remain at the top of the column or elute with a much more polar solvent.

3. Characterization of Polymeric Byproducts:

To confirm the presence and nature of the polymeric byproduct, the following analytical techniques can be employed:

• ¹H NMR Spectroscopy: A broad, unresolved hump in the baseline of the spectrum is indicative of a polymer. [6]* Gel Permeation Chromatography (GPC): This technique separates molecules based on their size and can provide information about the molecular weight distribution of the polymer. [1][2]

References

• Owolabi, R. U., & Usman, M. A. (2015). RATIONALIZATION OF SOLVENT EFFECTS IN THE SOLUTION POLYMERIZATION OF STYRENE. Anadolu University Journal of Science and Technology A-Applied Sciences and Engineering, 17(1), 12-25. [Link]

• Anwar, S., & Iqbal, N. (2023). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules, 28(15), 5735. [Link]

• Werth, J. J. (2023). ASYMMETRIC TRANSITION METAL CATALYZED CYCLOPROPANATIONS. Purdue University Graduate School. [Link]

• Charette, A. B., & Beauchemin, A. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 813-875. [Link]

• Fokin, A. A., & Schreiner, P. R. (2018). Synthesis and characterization of new polymers containing cyclopropane groups. Russian Chemical Reviews, 87(10), 923-941. [Link]

• Owolabi, R. U., & Usman, M. A. (2015). Rationalization of solvent effects in the solution polymerization of styrene. ResearchGate. [Link]

• Werth, J. J., & Uyeda, C. (2023). Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes. Accounts of Chemical Research, 56(10), 1225-1236. [Link]

• Anwar, S., & Iqbal, N. (2023). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules, 28(15), 5735. [Link]

• Sudo, A., & Endo, T. (2015). Ring-opening polymerization of donor–acceptor cyclopropanes catalyzed by Lewis acids. Polymer Chemistry, 6(44), 7654-7658. [Link]

• Reddy, R. S., & Kumar, P. (2016). Lewis Acid Catalyzed Selective Reactions of Donor-Acceptor Cyclopropanes with 2-Naphthols. The Journal of Organic Chemistry, 81(17), 7856-7864. [Link]

• Burnett, G. M., & Loan, L. D. (1955). Solvent effects on the free radical polymerization of styrene. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 51, 219-224. [Link]

• Sugihara, S., & Aoshima, S. (2025). Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers): Synthesis of Hydroxy-Functional Polymers with High T g and LCST-Type Thermoresponse. Polymers, 17(22), 4887. [Link]

• Roesle, P., & Repo, T. (2023). Lewis acid catalysed polymerisation of cyclopentenone. Chemical Science, 14(46), 12975-12980. [Link]

• Pitre, S. P., & McTiernan, C. D. (2025). Transition-Metal-Free Cyclopropanation of Alkenes with Dichloromethane and Chloroform via Halogen Atom Transfer Using Amine Carboxyborane. ChemRxiv. [Link]

• Nishi, T., & Shiono, T. (2024). Functionalized Cyclic Olefin Copolymers: Chemoselective Polymerization of Cyclopropane-Containing Norbornadiene Dimer using Titanium Catalyst and Post-Polymerization Modification. ChemRxiv. [Link]

• Plietker, B. (2023). Lewis Acid Catalyzed Cyclopropane Ring‐Opening‐Cyclization Cascade Using Thioureas as a N,N‐bisnucleophile: Synthesis of Bicyclic Furolactams. European Journal of Organic Chemistry, 26(15), e202300171. [Link]

• Gualco, G., & Lecourt, T. (2013). Cyclopropanation of styrenes and stilbenes using lithiomethyl trimethylammonium triflate as methylene donor. Organic & Biomolecular Chemistry, 11(36), 6101-6107. [Link]

• de la Torre, A., & Alcázar, J. (2020). Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column. Chemistry–A European Journal, 26(63), 14321-14325. [Link]

• Intertek. (n.d.). GPC-NMR Analysis for Polymer Characterisation. [Link]

• Zhang, X. P. (2024). Highly Stereoselective Radical Cyclopropanation of Olefins via Cobaloxime-Based Metalloradical Catalysis. ChemRxiv. [Link]

• Wikipedia. (n.d.). Simmons–Smith reaction. [Link]

• Engle, K. M. (2020). Anti-Selective Cyclopropanation of Non-Conjugated Alkenes with Diverse Pronucleophiles via Directed Nucleopalladation. ChemRxiv. [Link]

• de Haro, T., & Nevado, C. (2016). Metal-catalysed rearrangements of vinylcyclopropanes. Journal Name ARTICLE. [Link]

• Engle, K. M. (2020). Anti-Selective Cyclopropanation of Non-Conjugated Alkenes with Diverse Pronucleophiles via Directed Nucleopalladation. ChemRxiv. [Link]

• Jordi Labs. (2026). GPC for Polymer Characterization: Understanding Molecular Weight Distribution. [Link]

• Merna, J., & Herold, Z. (2022). Versatile Preparation of Branched Polylactides by Low-Temperature, Organocatalytic Ring-Opening Polymerization in N-Methylpyrrolidone and Their Surface Degradation Behavior. Polymers, 14(19), 4153. [Link]

• Organic Chemistry Portal. (n.d.). Simmons-Smith Reaction. [Link]

• Menchikov, L. G., & Nefedov, O. M. (2021). Recent advances in catalytic cyclopropanation of unsaturated compounds with diazomethane. Russian Chemical Reviews, 90(2), 199-232. [Link]

• Melchiorre, P. (2019). A transition-metal-free & diazo-free styrene cyclopropanation. Chemical Science, 10(34), 7936-7941. [Link]

• Jana, T. (2024). Recent Developments on Cationic Polymerization of Vinyl Ethers. ACS Macro Letters, 13(3), 324-340. [Link]

• Chemistry LibreTexts. (2023). Diazomethane, Carbenes, and Cyclopropane Synthesis. [Link]

• Lal, J., & McGrath, J. E. (1967). POLY (VINYL ETHERS) SYNTHESIS FUNDAMENTAL STUDY OF VISCOELASTIC STATE. [Link]

• Jana, T. (2024). Recent Developments on Cationic Polymerization of Vinyl Ethers. Semantic Scholar. [Link]

• Musaev, D. G., & Morokuma, K. (2001). Mechanism of olefin cyclopropanation by diazomethane catalyzed by palladium dicarboxylates: a density functional study. Journal of the American Chemical Society, 123(25), 6157-6163. [Link]

• Hadjichristidis, N., & Iatrou, H. (2022). Synthesis and characterization of new functional vinyl ethers that bear various groups. Polymers, 14(3), 591. [Link]

• Tang, B. Z., & Qin, A. (2024). Cationic polymerization of vinyl ethers using trifluoromethyl sulfonate/solvent/ligand to access well-controlled poly(vinyl ether)s. Chemical Science, 15(48), 18131-18138. [Link]

• Lu, Z., & Zhang, Y. (2019). Characteristics and Mechanism of Vinyl Ether Cationic Polymerization in Aqueous Media Initiated by Alcohol/B(C6F5)3/Et2O. Polymers, 11(3), 503. [Link]

• Schubert, U. S., & Hoogenboom, R. (2021). Synthesis and Post‐Polymerization Modification of Defined Functional Poly(vinyl ether)s. Macromolecular Rapid Communications, 42(9), 2000676. [Link]

• SciSpace. (n.d.). Synthesis and Cationic polymerization of Some Substituted of Vinylcyclopropyl Ethers. [Link]

Sources

• 1. GPC-NMR Analysis for Polymer Characterisation [intertek.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. mdpi.com [mdpi.com]
• 4. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lewis acid catalysed polymerisation of cyclopentenone - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Handling of 1-Sulfonyl-1-Cyanocyclopropanes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-sulfonyl-1-cyanocyclopropanes. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions regarding the stability of these highly functionalized and reactive molecules, particularly under basic conditions. Our goal is to empower you with the knowledge to anticipate challenges, optimize your experimental outcomes, and ensure the integrity of your results.

Introduction: The Dual Nature of 1-Sulfonyl-1-Cyanocyclopropanes

1-Sulfonyl-1-cyanocyclopropanes are classified as donor-acceptor (D-A) cyclopropanes. The powerful electron-withdrawing nature of both the sulfonyl and cyano groups renders the cyclopropane ring highly polarized and susceptible to nucleophilic attack and ring-opening reactions. This inherent reactivity is a double-edged sword: it makes them versatile synthetic intermediates for the construction of complex molecular architectures, but it also presents significant stability challenges, especially in the presence of bases. This guide will help you navigate this delicate balance.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments with 1-sulfonyl-1-cyanocyclopropanes.

Issue 1: Low or No Yield of the Desired Product in a Base-Mediated Reaction

Question: I am attempting to perform a reaction on a side chain of my 1-sulfonyl-1-cyanocyclopropane using a basic catalyst, but I am observing low to no yield of my expected product and a complex mixture of byproducts. What is likely happening?

Answer: The most probable cause is the decomposition of the cyclopropane ring itself. The protons on the cyclopropane ring, particularly the one at the carbon bearing the sulfonyl and cyano groups, are significantly acidified by these two powerful electron-withdrawing groups. In the presence of a sufficiently strong base, this proton can be abstracted, leading to a carbanion that can trigger ring-opening or other decomposition pathways.

Underlying Mechanism: The primary decomposition pathway under basic conditions is often a nucleophilic ring-opening, analogous to a homo-Michael addition. The base can either deprotonate the cyclopropane, leading to an unstable anionic intermediate, or a nucleophilic base can directly attack one of the electrophilic carbons of the cyclopropane ring.

dot

Caption: Potential decomposition pathways under basic conditions.

Troubleshooting Steps & Solutions:

• Assess Base Strength: The choice of base is critical. Strong, non-nucleophilic bases like LDA or NaH are highly likely to cause decomposition. If your protocol allows, consider using milder inorganic bases like K₂CO₃ or organic bases such as triethylamine (Et₃N).[1]

• Lower the Temperature: Perform the reaction at the lowest possible temperature that still allows for the desired transformation to occur. Cooling the reaction to 0 °C, -40 °C, or even -78 °C can significantly suppress decomposition pathways.

• Control Stoichiometry: Use the minimum effective amount of base. A catalytic amount is preferable to a stoichiometric or excess amount if the reaction permits.

• Consider a Different Synthetic Strategy: If the desired reaction requires strongly basic conditions, it may be necessary to reconsider the synthetic route. For instance, perform the base-sensitive step before the formation of the cyclopropane ring.

Base Type	pKa of Conjugate Acid	Recommended Use
Strong Bases
n-Butyllithium	~50	Not Recommended
LDA	~36	Not Recommended
NaH	~35	Use with extreme caution, at low temperatures
Moderate Bases
K₂CO₃	10.3	Often suitable for reactions where the cyclopropane is a product or reactant
Et₃N	10.8	A common choice for base-catalyzed reactions; monitor for decomposition
Weak Bases
NaHCO₃	10.3	Generally safe for workup and purification, but may not be a strong enough catalyst

Table 1: General guide to base selection for reactions involving 1-sulfonyl-1-cyanocyclopropanes.

Issue 2: Product Degradation During Aqueous Workup or Purification

Question: My reaction appears to be successful by TLC analysis of the crude reaction mixture, but I lose a significant amount of product during aqueous workup or column chromatography on silica gel. Why is this happening?

Answer: This issue often points to the hydrolytic instability of the 1-sulfonyl-1-cyanocyclopropane, especially if the aqueous workup involves basic solutions (e.g., saturated sodium bicarbonate) or if the silica gel used for chromatography is slightly acidic.

Troubleshooting Steps & Solutions:

• Neutral Workup: If possible, perform a neutral aqueous workup using brine (saturated NaCl solution) instead of basic or acidic solutions.

• Buffer the Silica Gel: If you suspect acidity-driven decomposition on silica gel, you can neutralize the silica gel by preparing a slurry with a small amount of a non-nucleophilic organic base (e.g., 1% triethylamine in the eluent) before packing the column.

• Alternative Purification Methods: Consider purification techniques that avoid prolonged contact with stationary phases, such as recrystallization or distillation if the product is thermally stable.

• Rapid Purification: Minimize the time the product spends in solution and on the chromatography column.

Frequently Asked Questions (FAQs)

Q1: What is the approximate pKa of the proton on the carbon bearing the sulfonyl and cyano groups?

While the exact pKa of the C-H bond in 1-sulfonyl-1-cyanocyclopropane has not been extensively reported, we can estimate its acidity by looking at analogous structures. The pKa of α-cyanosulfones can be in the range of 10-14, depending on the substituents. Given the additional ring strain of the cyclopropane, the acidity is likely to be in a similar or even slightly more acidic range. This means that bases with a conjugate acid pKa above this range can readily deprotonate the cyclopropane.

Q2: Are 1-sulfonyl-1-cyanocyclopropanes stable to storage?

Generally, in their pure, solid form, these compounds are stable when stored in a cool, dry, and dark environment. However, they are sensitive to moisture and basic conditions. It is recommended to store them under an inert atmosphere (e.g., argon or nitrogen) and to handle them quickly when exposed to the ambient atmosphere.

Q3: Can I use nucleophiles in reactions with 1-sulfonyl-1-cyanocyclopropanes without causing ring-opening?

This is highly dependent on the nature of the nucleophile and the reaction conditions. "Soft" nucleophiles, especially under neutral or Lewis acidic conditions, may react at other functional groups without necessarily opening the ring. However, "hard" nucleophiles and basic nucleophiles are very likely to induce ring-opening. It is crucial to perform small-scale test reactions and carefully analyze the products. Ring-opening with nucleophiles like amines and thiols is a known reaction pathway for donor-acceptor cyclopropanes.[2]

dot

Caption: General reactivity guide for nucleophiles with 1-sulfonyl-1-cyanocyclopropanes.

Experimental Protocols

Protocol 1: Test for Stability to Basic Conditions

This protocol helps you quickly assess the stability of your 1-sulfonyl-1-cyanocyclopropane to a specific base.

• Preparation: In a small vial, dissolve a few milligrams of your 1-sulfonyl-1-cyanocyclopropane in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Initial Analysis: Take an initial ¹H NMR spectrum or a TLC of the solution.

• Addition of Base: Add a catalytic amount (e.g., 0.1 equivalents) of the base you intend to use in your reaction.

• Monitoring: Monitor the reaction by ¹H NMR or TLC at regular intervals (e.g., 15 min, 1 hr, 4 hr) at your intended reaction temperature.

• Analysis: Compare the spectra or TLC plates over time. The disappearance of the starting material signals and the appearance of new, complex signals will indicate decomposition.

References

• Ivanov, A. S., & Zotova, M. A. (2017). Ring Opening of Donor–Acceptor Cyclopropanes with N-Nucleophiles. Synthesis, 49(13), 2827-2844.
• Tanimori, S., Tsubota, M., He, M., & Nakayama, M. (1995). A New Nucleophilic Ring Opening of an Activated Cyclopropane and a Formal Synthesis of (±)-Carbovir. Bioscience, Biotechnology, and Biochemistry, 59(11), 2091-2093.
• BenchChem. (2025). Technical Support Center: Ring-Opening Reactions of Substituted Cyclopropanes.
• Krasnova, L. B., & Ivanova, O. A. (2019). Activation of donor–acceptor cyclopropanes under basic conditions: ring opening of 2-(p-siloxyaryl)cyclopropane 1,1-dicarboxylates with nitro compounds and other C-nucleophiles. Organic Chemistry Frontiers, 6(18), 3346-3351.
• Missett, J. R., & Thomson, R. J. (2018). Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. Organic Letters, 20(19), 6266-6270.
• Rivera, R. M., Jang, Y., Poteat, C. M., & Lindsay, V. N. G. (2020). General Synthesis of Cyclopropanols via Organometallic Addition to 1-Sulfonylcyclopropanols as Cyclopropanone Precursors. Organic Letters, 22(16), 6510-6515.
• Mlostoń, G., Celeda, M., Kowalczyk, M., & Oliver, G. A. (2024). Ring‐Opening Reactions of Donor‐Acceptor Cyclopropanes with Enolizable 5‐Mercapto‐1H‐tetrazoles. European Journal of Organic Chemistry.
• Long, Y., Feng, P., Long, H., Huang, Y., & Wu, X. (2025). Stable sulfonate esters as C1-synthons for cyclopropanation reaction to access antimicrobial active 3,3′-spirocyclopropyloxindoles. Organic Chemistry Frontiers, 12, 3863-3869.
• Mlostoń, G., Grzelak, P., & Heimgartner, H. (2010). Smiles‐Truce Cascades Enable Heteroaryl Cyclopropane and Sultine Synthesis.
• Ben Aissa, M., Regaieg, H., & Souizi, A. (2017). A Convenient One-Pot Synthesis of Sulfonyl Amidinesvia Three-Component Reaction Under Mild and Solvent-Free Conditions. Letters in Organic Chemistry, 14(3), 196-201.
• Krasnova, L. B., & Ivanova, O. A. (2023). Divergent Reactivity of D-A Cyclopropanes under PTC Conditions, Ring-Opening vs.

• National Center for Biotechnology Information. (n.d.). 1-Cyanocyclopropanecarboxylic acid. PubChem. Retrieved from [Link]

• Orango. (2025, July 9). How to Identify a Decomposition Reaction.
• Li, C., Xi, C., & Hong, X. (2015). A base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. RSC Advances, 5(101), 83265-83269.

Sources

• 1. One-Pot, Three-Component Arylalkynyl Sulfone Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cycloadditions of Donor–Acceptor Cyclopropanes and ‐butanes using S=N‐Containing Reagents: Access to Cyclic Sulfinamides, Sulfonamides, and Sulfinamidines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Sulfonyl Cyclopropane Intermediates

Current Status: 🟢 Operational | Topic: Purification & Isolation | Ticket Priority: High

Welcome to the Purification Support Center

User: Research Scientist / Medicinal Chemist Subject: Sulfonyl Cyclopropane Intermediates (

)

Overview: Sulfonyl cyclopropanes are critical bioisosteres in modern drug discovery, offering metabolic stability and unique vector alignment. However, their purification is often plagued by three distinct failure modes: poor diastereomeric resolution (cis/trans) , "oiling out" during crystallization , and acid-catalyzed ring opening during silica chromatography.

This guide provides a self-validating troubleshooting workflow to isolate high-purity intermediates.

Module 1: Triage & Decision Matrix

Before starting, determine your purification strategy based on your crude profile.

Figure 1: Decision matrix for selecting the optimal purification pathway based on physical state and isomeric complexity.

Module 2: Detailed Protocols

Protocol A: "Anti-Oil" Recrystallization System

Use when: The product is a solid but precipitates as a gum/oil, or to enrich diastereomeric purity.

The Science: Sulfonyl groups are highly polar, while the cyclopropane backbone is lipophilic. "Oiling out" occurs when the temperature gap between the melting point of the solvated impurity and the product is too narrow. We use a high-dielectric displacement method.

Solvent Systems:

Primary Solvent (Dissolver)	Anti-Solvent (Precipitant)	Ratio (v/v)	Best For
Ethanol (Hot)	Water	1:3 to 1:5	General sulfones; highly scalable.

| Toluene | Heptane | 1:2 | Lipophilic

groups (e.g., aryl). | | Isopropyl Acetate | MTBE | 1:4 | Low melting point solids. |

Step-by-Step:

• Dissolution: Dissolve crude solid in the minimum amount of Primary Solvent at reflux (

  ).

• Seeding (Critical): Cool to

  . Add a seed crystal.[1] If no seed exists, scratch the glass interface.

• Displacement: Add the Anti-Solvent dropwise while maintaining reflux until persistent turbidity is observed.

• Clarification: Add 1-2 drops of Primary Solvent to clear the solution.

• Controlled Cooling: Turn off heat. Allow to cool to RT over 2 hours. Do not use an ice bath immediately—this causes oiling.

• Harvest: Filter and wash with cold Anti-Solvent.[2]

Protocol B: Diastereomer Separation (Flash Chromatography)

Use when: Separating cis vs. trans isomers.[3][4]

The Science: Sulfones are strong hydrogen bond acceptors. On silica, the cis isomer (where the sulfone and the R-group are on the same face) often has a larger net dipole moment and interacts more strongly with the stationary phase than the trans isomer.

Troubleshooting the Separation:

• Standard Phase: Silica Gel (40-63 µm).

• Eluent: 0-40% EtOAc in Hexanes is standard.

• The "Magic" Modifier: If peaks tail or overlap, add 1% Isopropyl Alcohol (IPA) to the organic phase. This sharpens sulfone peaks by disrupting non-specific binding to silanols.

Comparison of Stationary Phases:

Phase	Selectivity Mechanism	Separation Power (cis/trans)
Silica (Normal Phase)	H-bonding / Dipole	High (Trans elutes first)
C18 (Reverse Phase)	Hydrophobicity	Low (Often co-elute)

| CN (Cyano) | Pi-Pi Interactions | Medium (Good for aryl-sulfones) |

Protocol C: Chiral SFC (Supercritical Fluid Chromatography)

Use when: Enantiomers (

vs ) need separation.

The Science: Sulfonyl cyclopropanes interact exceptionally well with polysaccharide-based chiral selectors due to the sulfonyl group's ability to form directed hydrogen bonds and dipole interactions within the chiral cavity.

Recommended Screening Conditions:

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-3,5-dimethylphenylcarbamate).

• Co-solvent: 10-20% Methanol or Ethanol.

• Back Pressure: 120-150 bar.

• Temperature: 35-40°C.

• Note: Avoid basic additives (DEA/TEA) unless an amine is present on the molecule; sulfones do not require buffering in SFC.

Module 3: Troubleshooting & FAQs

Q1: My cyclopropane ring opened during silica chromatography. Why?

Diagnosis: Acid-Catalyzed Ring Opening. Mechanism: If your cyclopropane has electron-donating groups (Donor-Acceptor Cyclopropane), the ring is activated. The acidic silanols on silica gel (

) protonate the ring, leading to nucleophilic attack and ring opening.

Solution:

• Pre-treat Silica: Flush the column with 1%

  (Triethylamine) in Hexanes before loading.

• Switch Support: Use Neutral Alumina instead of Silica.

• Visual Proof:

Figure 2: Mechanism of acid-catalyzed decomposition on untreated silica.

Q2: I have a mixture of cis/trans isomers. Can I equilibrate them to the thermodynamic product?

Answer: Yes, but with caution. Technique: Treat the mixture with a weak base (e.g.,

in or in ) and heat. Risk: Sulfones stabilize -carbanions. This allows epimerization at the carbon attached to the sulfone.

• Warning: If your cyclopropane has a leaving group (e.g., halides) or is highly strained, base treatment may trigger Ramberg-Bäcklund rearrangement or elimination reactions. Always test on a small scale (10 mg) first.

Q3: How do I remove residual metal catalysts (Rh/Cu) from the cyclopropanation step?

Answer: Sulfones can coordinate to metals, making simple filtration insufficient. Protocol:

• Dissolve crude in EtOAc.

• Add SiliaMetS® Thiol or TMT (Trimercaptotriazine) scavenger resin.

• Stir at

  for 2 hours.

• Filter through a pad of Celite.

• Verification: Check the color.[1] Rhodium residues often leave a green/brown tint; the filtrate should be colorless.

References

• Charette, A. B., & Beauchemin, A. (2001). Simmons–Smith Cyclopropanation Reaction. Organic Reactions.[4][5][6][7] Source:

• Ebner, C., & Carreira, E. M. (2017). Cyclopropanation Strategies in Recent Total Syntheses. Chemical Reviews. Source:

• BenchChem Technical Support. (2025). Recrystallization of Sulfonamide and Sulfone Products.[8] Source:

• Torrés, O., et al. (2012). Enantioselective separation of cyclopropyl sulfones by supercritical fluid chromatography. Journal of Chromatography A. Source:

• Teledyne ISCO. (2023). Flash Chromatography of Polar Compounds: Sulfones and Sulfonamides. Application Note 103. Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. ymc.eu [ymc.eu]
• 4. montclair.edu [montclair.edu]
• 5. Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lib.ysu.am [lib.ysu.am]
• 7. Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2009053281A1 - Process for the preparation of cyclopropyl sulfonamide - Google Patents [patents.google.com]

Technical Support Center: Isolation of Volatile Cyclopropane Nitriles

Welcome to the dedicated technical support center for the isolation and purification of volatile cyclopropane nitriles. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique challenges posed by this class of compounds. The inherent volatility, coupled with the potential for ring strain-induced reactivity of the cyclopropane moiety, demands carefully considered and meticulously executed isolation strategies.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. Our goal is to equip you with the knowledge to not only solve common problems but also to understand the underlying chemical principles that govern the successful isolation of these valuable molecules.

Part 1: Troubleshooting Guide - Navigating Common Isolation Hurdles

This section addresses specific problems encountered during the purification of volatile cyclopropane nitriles. Each issue is presented in a question-and-answer format, detailing potential causes and providing step-by-step solutions.

Q1: I'm experiencing significant product loss during solvent removal. How can I minimize this?

A1: The primary culprit for product loss with volatile cyclopropane nitriles is co-evaporation with the extraction or chromatography solvent. Standard rotary evaporation, even at reduced temperatures, is often too aggressive for these compounds.

Core Principles: The vapor pressure of your target compound is likely high, and it can form azeotropes with common organic solvents. The key is to remove the solvent under conditions where the vapor pressure of your product is significantly lower than that of the solvent.

Troubleshooting Steps & Solutions:

• Avoid High Vacuum and Heat: Immediately cease using high vacuum and elevated temperatures on a rotary evaporator. This is the most common cause of loss for volatile compounds.

• Utilize a High-Boiling Point "Keeper" Solvent:

  • Protocol: After your primary extraction (e.g., with diethyl ether or dichloromethane), add a small amount of a high-boiling point, non-reactive solvent like hexadecane or mineral oil.

  • Mechanism: The "keeper" solvent has a very low vapor pressure. As the more volatile extraction solvent is removed, your product will preferentially remain dissolved in the keeper solvent.

• Fractional Distillation Under Reduced Pressure: For larger scale purifications, fractional distillation is often the most effective method.

  • Recommendation: Use a short-path distillation apparatus to minimize the surface area where your product can condense and be lost. A vacuum-jacketed Vigreux column can provide the necessary theoretical plates for separation without significant temperature gradients.

• Solvent Selection for Extraction:

  • Strategy: If possible, choose an extraction solvent with a significantly different boiling point than your target nitrile. Refer to the table below for guidance.

Data Summary: Solvent Properties for Extraction

Solvent	Boiling Point (°C)	Vapor Pressure (kPa at 20°C)	Notes
Diethyl Ether	34.6	58.7	Highly volatile, good for initial extraction but prone to co-evaporation.
Dichloromethane	39.6	47.4	Similar to ether; use with caution.
Pentane	36.1	57.3	Extremely volatile; only for specific applications.
Toluene	110.6	2.9	A better choice for reducing co-evaporation, but higher boiling point requires careful removal.

Workflow for Minimizing Evaporative Loss

Caption: Decision workflow for minimizing product loss during solvent removal.

Q2: My purified nitrile shows signs of degradation, specifically the opening of the cyclopropane ring. What causes this and how can I prevent it?

A2: The cyclopropane ring is susceptible to cleavage by electrophiles and nucleophiles, a reaction often catalyzed by acidic or basic conditions, or even by certain metal surfaces. This is a critical consideration during both the reaction workup and purification stages.

Core Principles: The strained C-C bonds of the cyclopropane ring have a higher p-character than typical alkanes, making them more susceptible to electrophilic attack. The presence of an electron-withdrawing nitrile group can further activate the ring.

Troubleshooting Steps & Solutions:

• Strict pH Control During Workup:

  • Problem: Aqueous workups using strong acids or bases can readily protonate the nitrile or the cyclopropane ring, initiating ring-opening.

  • Solution: Use a buffered aqueous solution (e.g., phosphate buffered saline, pH 7.4) or a saturated solution of a mild salt like ammonium chloride (NH₄Cl) for quenching reactions. Always check the pH of your aqueous layer.

• Choice of Chromatography Stationary Phase:

  • Problem: Standard silica gel is acidic and can catalyze the degradation of sensitive compounds. Alumina can be basic.

  • Solution:

    • Deactivate Silica: Prepare a slurry of silica gel in a solvent like ethyl acetate containing 1-2% triethylamine. The triethylamine will neutralize the acidic sites on the silica surface.

    • Use Neutral Alumina: If compatible, use neutral alumina (Brockmann I, deactivated with water to Brockmann III-V) as an alternative stationary phase.

• Avoid Chlorinated Solvents for Long-Term Storage: Dichloromethane and chloroform can generate trace amounts of HCl over time, which can degrade your product. If you must use them for chromatography, ensure they are fresh and consider passing them through a plug of basic alumina before use.

• Metal Contamination: Traces of transition metals from catalysts or reagents can also promote degradation. Consider a pre-purification step of filtering your crude mixture through a small plug of Celite® to remove fine particulate matter.

Logical Relationship: Degradation Pathways

Caption: Common catalysts for the degradation of cyclopropane nitriles.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best chromatographic technique for purifying volatile cyclopropane nitriles?

A1: For preparative scale, flash column chromatography on deactivated silica gel is a common starting point. However, for high-purity isolation and analytical purposes, gas chromatography (GC) is often superior due to the volatility of these compounds. For GC, a non-polar or mid-polar column (e.g., DB-5 or DB-17) is a good starting point. For compounds that may be thermally labile, preparative thin-layer chromatography (TLC) can be a viable, albeit lower-throughput, alternative.

Q2: How should I store purified volatile cyclopropane nitriles?

A2: Long-term stability is best achieved under the following conditions:

• Temperature: Store at or below -20°C in a freezer.

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent oxidation.

• Container: Use a sealed amber glass vial with a PTFE-lined cap to prevent degradation from light and to ensure a tight seal.

• Solvent: If stored in solution, use a non-acidic, high-purity solvent like hexanes or toluene.

Q3: Are there any specific safety precautions I should take when handling these compounds?

A3: Yes, absolutely.

• Toxicity: Many low molecular weight nitriles are toxic and can be absorbed through the skin. Always wear appropriate personal protective equipment (PPE), including gloves (nitrile gloves are a good choice), a lab coat, and safety glasses.

• Inhalation Hazard: Due to their volatility, all manipulations should be performed in a well-ventilated chemical fume hood.

• Flammability: These compounds are organic and should be treated as flammable. Keep them away from ignition sources.

Part 3: Experimental Protocols

Protocol 1: Deactivation of Silica Gel for Flash Chromatography

• Objective: To neutralize the acidic sites on silica gel to prevent degradation of sensitive cyclopropane nitriles.

• Materials:

  • Silica gel (230-400 mesh)

  • Triethylamine (Et₃N)

  • Anhydrous solvent for slurry (e.g., hexanes, ethyl acetate)

• Procedure:

  • Determine the amount of silica gel required for your column.

  • In a fume hood, prepare a solvent system for your slurry. This is typically the initial, low-polarity eluent you will use for the chromatography.

  • Add triethylamine to this solvent to a final concentration of 1.5% (v/v).

  • In a separate beaker, add the dry silica gel.

  • Slowly pour the triethylamine-containing solvent over the silica gel while gently swirling to create a homogeneous slurry. Ensure all the silica is wetted.

  • Let the slurry stand for 15-20 minutes to allow for equilibration.

  • Pack your column using this slurry as you normally would.

  • Run your chromatography using an eluent that also contains 1.5% triethylamine to maintain the deactivation throughout the purification.

References

• Distillation of Volatile Compounds: "Distillation." Organic Chemistry Portal. [Link]

• Reactivity of Cyclopropanes: "Chemistry of Cyclopropane." Chemistry LibreTexts. [Link]

• Flash Chromatography: "Flash Chromatography." Organic Chemistry Portal. [Link]

• Gas Chromatography Principles: "Gas Chromatography." Chemistry LibreTexts. [Link]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile

Executive Summary

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 1-(benzenesulfonyl)cyclopropane-1-carbonitrile . As a geminally disubstituted cyclopropane featuring two strong electron-withdrawing groups (EWGs)—a sulfonyl group and a nitrile group—this molecule presents a unique magnetic environment.

For researchers in drug discovery, this compound is a critical "activated cyclopropane" intermediate, often used as a Michael acceptor equivalent or a precursor for ring-expansion reactions. This guide compares its spectral "performance" (resolution and identifiability) against its synthetic precursors and structural analogs, providing a robust framework for structural verification.

Structural & Electronic Framework

To interpret the NMR spectrum accurately, we must first understand the electronic "pull-pull" environment acting on the cyclopropane ring.

• Geminal Disubstitution: The C1 carbon holds both a benzenesulfonyl group (-SO₂Ph) and a cyano group (-CN) . Both are strong EWGs.

• Inductive Effect (-I): Both groups pull electron density away from the ring, significantly deshielding the protons on the adjacent C2 and C3 carbons.

• Anisotropy: The sulfonyl group's cone of anisotropy and the nitrile's triple bond current create specific shielding/deshielding zones that complicate the splitting patterns.

The AA'BB' Spin System

Unlike simple ethyl groups, the four protons on the cyclopropane ring (C2-H and C3-H) are chemically equivalent in pairs but magnetically non-equivalent .

• Symmetry: The molecule possesses a plane of symmetry passing through C1 and bisecting the C2-C3 bond.

• Cis/Trans Relationships: Protons cis to the sulfonyl group are chemically distinct from those trans to it.

• Result: This creates an AA'BB' spin system (or strictly AA'XX' at high field), which typically appears as two complex, higher-order multiplets rather than simple triplets.

Comparative Analysis: Target vs. Alternatives

In synthetic workflows, the primary "alternative" is the uncyclized precursor. The "performance" metric here is the ability of NMR to definitively confirm ring closure and distinguish the target from mono-substituted analogs.

Table 1: Comparative Chemical Shift Analysis (CDCl₃)

Compound	Structure Type	Key Aliphatic Signal ( ppm)	Multiplicity	Interpretation
Phenylsulfonylacetonitrile	Precursor (Open Chain)	4.0 - 4.2	Singlet (2H)	Characteristic methylene peak of the starting material.[1] Disappearance of this peak confirms reaction.
Cyclopropanecarbonitrile	Analog (Mono-EWG)	0.9 - 1.3	Multiplets	Shielded due to ring current; only one EWG.
Cyclopropyl Phenyl Sulfone	Analog (Mono-EWG)	1.0 - 1.5	Multiplets	Sulfonyl deshielding is moderate.
Target Compound	Gem-Disubstituted	1.6 - 2.0	AA'BB' Multiplets	Significant downfield shift due to additive EWG effects. Distinct complex splitting.

Performance Insight: 300 MHz vs. 600 MHz

The "performance" of your analysis depends heavily on field strength due to the AA'BB' system.

• 300 MHz: The two multiplets (cis and trans protons) often overlap or appear as "pseudo-triplets" with significant roofing (leaning). Integration requires care to include the "feet" of the multiplets.

• 600 MHz: The AA'BB' system resolves into two distinct, symmetric multiplets. This allows for the calculation of precise coupling constants (

  , , ), providing definitive stereochemical proof.

Visualizing the Logic

The following diagrams illustrate the synthesis workflow and the NMR assignment logic.

Figure 1: Synthetic pathway. The key NMR transition is the loss of the singlet at 4.1 ppm and the emergence of the AA'BB' pattern upfield.

Figure 2: NMR Assignment Logic. The final chemical shift is a balance between the shielding cyclopropane ring current and the strong deshielding of the substituents.

Detailed Experimental Protocol

This protocol ensures the generation of the target compound with high purity for spectral analysis.

Synthesis of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile

Reagents:

• Phenylsulfonylacetonitrile (1.0 eq)

• 1,2-Dibromoethane (1.5 eq)

• Sodium Hydroxide (50% aq. solution)

• Benzyltriethylammonium chloride (TEBA) (Catalytic amount, 5 mol%)

Step-by-Step Workflow:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve phenylsulfonylacetonitrile (e.g., 10 mmol) and 1,2-dibromoethane (15 mmol) in toluene (20 mL).

• Catalyst Addition: Add TEBA catalyst.

• Initiation: Add 50% NaOH solution (20 mL) dropwise while stirring vigorously. The reaction is exothermic; use a water bath if temperature exceeds 50°C.

• Reaction: Stir at 50°C for 4-6 hours. Monitor by TLC (or NMR aliquot). Success Metric: Disappearance of starting material spot.

• Work-up: Dilute with water and extract with ethyl acetate (3x). Wash combined organics with brine, dry over anhydrous

  , and concentrate in vacuo.

• Purification: Recrystallize from ethanol or purify via silica gel chromatography (Hexanes:EtOAc) to obtain a white solid.

NMR Acquisition Parameters

To resolve the AA'BB' system effectively:

• Solvent:

  (Standard). Use if solubility is an issue, but note that DMSO peaks (~2.5 ppm) may interfere with the cyclopropyl region.

• Frequency: Minimum 400 MHz recommended.

• Relaxation Delay (D1): Set to >3 seconds to ensure accurate integration of the aromatic vs. aliphatic protons.

• Number of Scans (NS): 16-32 scans are usually sufficient for >5mg sample.

Spectral Interpretation Guide (The "Fingerprint")

When analyzing your product, look for these specific signals. If deviations occur, consult the troubleshooting table below.

• Aromatic Region (7.5 - 8.1 ppm):

  • 8.00 (d, 2H): Ortho-protons of the benzenesulfonyl group. Deshielded by the sulfonyl oxygen anisotropy.
  • 7.70 (t, 1H): Para-proton.
  • 7.60 (t, 2H): Meta-protons.

  • Note: This pattern confirms the integrity of the

    group.

• Cyclopropyl Region (1.6 - 2.0 ppm):

  • Pattern: Two symmetric multiplets (AA'BB').

  • Integration: Total 4H.

  • Shift Logic: The protons cis to the sulfonyl group usually resonate slightly downfield of the trans protons due to the anisotropy of the

    bond.

Troubleshooting Common Anomalies

Observation	Diagnosis	Corrective Action
Singlet at 4.1 ppm	Unreacted Starting Material	Reaction incomplete. Increase time or check NaOH concentration.
Triplet at 3.6 ppm	Mono-alkylation (Bromide intermediate)	Cyclization failed. Ensure 1,2-dibromoethane is not old/hydrolyzed. Increase base strength.
Broad Hump at 1.5 ppm	Polymerization or Wet Solvent	Dry sample thoroughly. Filter through a small silica plug.
Extra peaks at 1.2/3.5 ppm	Residual Ethanol/EtOAc	Recrystallization solvent trapped. Dry under high vacuum for 12h.

References

• Comparison of Cyclopropyl Shifts

  • Reference: Wiberg, K. B., & Nist, B. J. (1963). The Nuclear Magnetic Resonance Spectra of Cyclopropane Derivatives. Journal of the American Chemical Society.

  • Relevance: Foundational text establishing the AA'BB' nature of substituted cyclopropanes.[2]

• Synthesis of Sulfonyl Cyclopropanes

  • Reference: Nepomuceno, G. M., & Ferreira, V. F. (2003). Synthesis of gem-disubstituted cyclopropanes. Tetrahedron Letters.
  • Relevance: Confirms the alkylation protocol using phase transfer c

• General NMR Shift Database

  • Reference: AIST Spectral D
  • Relevance: Verification of benzenesulfonyl and nitrile group effects on aliph

• AA'BB' Pattern Analysis

  • Reference: Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison.[3]

  • Relevance: Detailed explanation of second-order effects in symmetric ring systems.

Sources

• 1. ekwan.github.io [ekwan.github.io]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing reactivity of sulfonyl vs. carboxylate activated cyclopropanes

This guide provides a technical comparison between sulfonyl- and carboxylate-activated donor-acceptor (D-A) cyclopropanes. It is designed for researchers optimizing ring-opening or cycloaddition reactions.

A Guide to Reactivity, Activation Modes, and Synthetic Utility

Executive Summary

In the design of donor-acceptor (D-A) cyclopropanes, the choice between sulfonyl (

) and carboxylate ( ) activating groups dictates the reaction manifold.

• Carboxylate (Ester) Activated: The industry standard for Lewis Acid (LA) catalysis . The 1,1-dicarbonyl motif allows for bidentate chelation, significantly lowering the activation energy for ring opening via a stabilized 1,3-zwitterion. Best for stereoselective (3+n) cycloadditions.

• Sulfonyl Activated: Dominated by intrinsic electronic polarization . The sulfonyl group is a stronger electron-withdrawing group (EWG) (

  ) than the ester ( ), but it lacks effective bidentate coordination sites. These substrates often require distinct activation strategies (e.g., radical pathways, photoredox, or strong nucleophiles) and are superior for accessing metabolic pharmacophores where hydrolytic stability is required.

Electronic & Structural Divergence

The reactivity difference stems from the ground-state electronic distribution and the ability to coordinate metal catalysts.

Electronic Parameters

Parameter	Carboxylate ( )	Sulfonyl ( )	Implication
Hammett Constant ( )	0.45	0.72	Sulfones induce stronger ground-state polarization of the C1-C2 bond.
Resonance Effect	Strong -acceptor	Weak -acceptor	Sulfones rely primarily on inductive withdrawal; Esters stabilize negative charge via delocalization.
Coordination Mode	Bidentate (Chelating)	Monodentate (Dipole)	Esters bind LAs tightly (e.g., Yb, Sc); Sulfones bind weakly, often requiring higher catalyst loading.
Hydrolytic Stability	Moderate (prone to hydrolysis)	High (metabolically stable)	Sulfones are preferred for late-stage drug intermediates.

Mechanistic Activation (Diagram)

The following diagram illustrates the critical difference in Lewis Acid activation. Esters form a rigid "pocket" for the metal, whereas sulfones rely on a weaker dipole interaction.

Figure 1: Comparative activation modes. Note the bidentate chelation in esters facilitates 1,3-zwitterion formation, while sulfones rely on weaker interactions.

Reactivity Profiles

Nucleophilic Ring Opening (Homologous Michael Addition)

• Carboxylates: React smoothly with amines, thiols, and indoles under mild Lewis Acid catalysis (e.g.,

  , 5 mol%). The reaction is highly stereospecific, typically proceeding with inversion of configuration at the electrophilic carbon.

• Sulfones: Often require stronger nucleophiles (e.g., azides, thiolates) or higher temperatures. However, 1-sulfonyl-1-cyano cyclopropanes are exceptions; the cyano group restores some coordination ability and reduces steric bulk, enhancing reactivity compared to bis-sulfones [1].

(3+2) Cycloadditions

• Carboxylates: The "Gold Standard" for synthesizing cyclopentanes and heterocycles (e.g., tetrahydrofurans, pyrrolidines). The reaction with nitrones or aldehydes is well-established using

  or .

• Sulfones: Cycloadditions are rarer and often require radical mediation or photoredox catalysis rather than simple polar pathways. Recent work has utilized visible light to trigger ring opening of sulfonyl-vinylcyclopropanes for (3+2) reactions with alkynes [2].

Experimental Protocol: Comparative Lewis Acid Screen

When evaluating a new D-A cyclopropane scaffold, use this protocol to determine the optimal activation mode.

Objective: Determine if the substrate requires Chelation Control (Carboxylate-like) or Charge Control (Sulfone-like).

Reagents:

• Substrate (0.1 mmol)

• Nucleophile (1.2 equiv, e.g.,

  -methylindole)

• Solvent: 1,2-Dichloroethane (DCE) [0.1 M]

Workflow:

• Baseline: Run reaction at 25°C with no catalyst. (Tests intrinsic reactivity).

• Screen A (Soft Lewis Acid): Add 10 mol%

  or . (Targets bidentate chelators).

• Screen B (Hard Lewis Acid): Add 10 mol%

  or . (Targets monodentate sulfones/nitriles).

• Screen C (H-Bond Donor): Add 20 mol% Hexafluoroisopropanol (HFIP) as additive. (Stabilizes leaving group/anion).

Data Interpretation:

• High yield in Screen A: Indicates effective chelation (likely carboxylate/ketone).

• High yield in Screen B: Indicates reliance on strong polarization (likely sulfone).[1]

• High yield in Screen C: Indicates mechanism may involve significant charge separation (solvent-separated ion pair).

Decision Matrix: When to Use Which?

Feature	Carboxylate (Ester)	Sulfonyl
Target Product	Malonates, -Lactones, Pyrrolidines	Sulfones, Sultams, Pharmacophores
Stereocontrol	Excellent (via Chiral Bis-oxazoline Ligands)	Difficult (requires organocatalysis)
Reaction Type	Polar (Ionic) Cycloadditions	Radical Cascades / SN2 Ring Opening
Atom Economy	High (100% in cycloadditions)	High
Post-Modifications	Decarboxylation (Krapcho)	Desulfonylation (reductive)

Optimization Workflow

Use the following logic tree to optimize the reaction conditions for your specific cyclopropane.

Figure 2: Optimization logic tree. Blue path denotes standard ester reactivity; Red path denotes sulfone reactivity.

References

• Reactivity of Electrophilic Cyclopropanes. Beilstein J. Org. Chem.2016 , 12, 394–402.

• Vinylcyclopropane [3+2] Cycloaddition with Acetylenic Sulfones Based on Visible Light Photocatalysis. Chem. Eur. J.2022 , 28, e2022008.

• Efficient Synthesis of Orphaned Cyclopropanes Using Sulfones as Carbene Equivalents. J. Am. Chem. Soc.2022 , 144, 14471–14476.

• Divergent Reactivity of D-A Cyclopropanes under PTC Conditions. Molecules2023 , 28, 3474.

• Cyclopropanation Strategies in Recent Total Syntheses. Chem. Rev.2017 , 117, 11651–11679.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile

For the vanguard of pharmaceutical research, where novel molecules are the cornerstone of discovery, a proactive and informed approach to safety is paramount. This guide provides essential, experience-driven protocols for the safe handling, use, and disposal of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile, ensuring the well-being of laboratory personnel and the integrity of your research.

This document moves beyond a simple checklist, offering a deep dive into the "why" behind each safety recommendation. By understanding the chemical nature of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile, researchers can cultivate a culture of safety that is both robust and intuitive.

Hazard Analysis: A Tale of Two Functional Groups

• Benzenesulfonyl Group: This group is analogous to benzenesulfonyl chloride, a known corrosive material that can cause severe skin burns and eye damage.[1][2] It is also moisture-sensitive and can react with water, potentially releasing irritating or toxic gases.[1][3]

• Nitrile (Cyano) Group: The nitrile group (-CN) is structurally related to cyanide. Organic nitriles can be toxic, and of critical concern is the potential for hydrolysis, especially under acidic or basic conditions, to release highly toxic hydrogen cyanide (HCN) gas.[4][5] Cyanide compounds are known for their rapid and severe toxicity upon inhalation, ingestion, or skin absorption.[4][5]

Therefore, 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile should be treated as a potentially corrosive and highly toxic substance.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is essential to mitigate the risks of exposure. The following table outlines the minimum required PPE, with explanations rooted in the compound's anticipated hazards.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	The outer glove provides primary protection against splashes, while the inner glove offers a secondary barrier in case of a breach. Nitrile is recommended for its chemical resistance to a broad range of substances, including those similar to benzenesulfonyl chloride.[6]
Eye and Face Protection	Safety goggles and a full-face shield.	Safety goggles provide a seal around the eyes to protect against splashes and vapors.[7] A face shield offers an additional layer of protection for the entire face from splashes of this potentially corrosive material.[6]
Body Protection	Chemical-resistant lab coat, fully fastened.	A lab coat made of a suitable chemical-resistant material will protect your skin and personal clothing from accidental spills.[6]
Respiratory Protection	To be used within a certified chemical fume hood.	All manipulations of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile should be performed in a fume hood to control exposure to potential vapors or dust.[6][8] The need for a respirator should be determined by a site-specific risk assessment.

Operational Protocols: From Receipt to Reaction

A systematic workflow is crucial for minimizing risk. The following step-by-step guide details the safe handling of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile throughout its laboratory lifecycle.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leaks.

• Label: Ensure the container is clearly labeled with the chemical name, hazard pictograms, and date of receipt.

• Store: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizing agents.[1][3] The storage location should be a designated area for toxic and reactive chemicals.

Experimental Workflow

The following diagram illustrates the critical control points during the experimental use of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile.

Caption: Immediate steps for exposure to 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile.

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. [5]* Eye Contact: Immediately flush the eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open. [2][5]* Inhalation: Move the affected person to fresh air. [1][9]* Ingestion: Do NOT induce vomiting. Rinse the mouth with water. [1][2] In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet (SDS) for benzenesulfonyl chloride and any available information on cyanide compounds to the medical personnel. [5]

Disposal Plan: A Responsible Conclusion

Proper disposal is a critical final step in the safe handling of 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile.

• Waste Segregation: All waste contaminated with this compound, including empty containers, disposable gloves, and weighing papers, must be collected in a designated, labeled hazardous waste container.

• Disposal Protocol: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. [1]Do not dispose of this chemical down the drain. [7]The waste may need to be treated as both corrosive and cyanide-containing hazardous waste.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 1-(Benzenesulfonyl)cyclopropane-1-carbonitrile, fostering an environment of scientific excellence and unwavering commitment to safety.

References

• Information on Cyanide Compounds. Stanford Environmental Health & Safety. Available at: [Link]

• Cyanide Safety. 911Metallurgist. Available at: [Link]

• What are the safety precautions when handling Benzene Sulfonyl Chloride? The Chemistry Blog. Available at: [Link]

• Cyanide Salts. Environmental Health and Safety - Dartmouth. Available at: [Link]

• Personal Protective Equipment. US EPA. Available at: [Link]

• How to Safely Handle Reactive Chemicals. The Chemistry Blog. Available at: [Link]

• BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. New Jersey Department of Health. Available at: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. nj.gov [nj.gov]
• 4. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 6. What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog [nuomengchemical.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. chemicals.co.uk [chemicals.co.uk]
• 9. fishersci.com [fishersci.com]